7-Chloro-8-fluoroquinoline-3-carboxylic acid

Core Science & Biosynthesis

7-Chloro-8-Fluoroquinoline-3-Carboxylic Acid: Structural Profiling, Synthetic Methodologies, and Applications in Medicinal Chemistry

Executive Summary

In the rational design of anti-infective, antimalarial, and target-specific antineoplastic agents, the quinoline scaffold remains a privileged pharmacophore. Specifically, 7-Chloro-8-fluoroquinoline-3-carboxylic acid (CAS: 2456392-19-9) represents a highly specialized, functionally dense building block. Unlike traditional 6-fluoroquinolones, the 8-fluoro substitution pattern imparts unique stereoelectronic properties that enhance lipophilicity, modulate the basicity of the quinoline nitrogen, and dramatically increase the electrophilicity of the adjacent C7 position.

This technical guide dissects the physicochemical properties of this compound, outlines a validated de novo synthetic pathway, and provides a self-validating experimental protocol for its downstream functionalization via Nucleophilic Aromatic Substitution (SNAr).

Physicochemical & Structural Profiling

The strategic placement of halogens on the quinoline core is not arbitrary; it is a calculated effort to optimize pharmacokinetic (PK) and pharmacodynamic (PD) parameters. The quantitative data defining this building block is summarized below.

Property	Value / Description	Causality & Application Impact
CAS Number	2456392-19-9 12	Unique identifier for supply chain and inventory validation.
Molecular Formula	C10H5ClFNO2	Defines the exact atomic composition; confirms the absence of the 4-oxo group typical of terminal drugs.
Molecular Weight	225.60 g/mol	Low molecular weight allows for extensive downstream functionalization without violating Lipinski’s Rule of 5.
C8-Fluoro Effect	Inductive Electron Withdrawal ( = +0.52)	Lowers the pKa of the N1 nitrogen, reducing basicity to improve oral bioavailability and cellular penetration.
C7-Chloro Effect	Electrophilic Activation	Acts as a highly reactive leaving group for SNAr, primed by the electron-deficient quinoline ring.
Storage Conditions	Inert atmosphere, 2-8°C	Prevents slow oxidative degradation or decarboxylation over prolonged periods.

Stereoelectronic Causality & Synthetic Pathways

The Modified Gould-Jacobs Approach

The synthesis of 7-chloro-8-fluoroquinoline-3-carboxylic acid relies on a heavily modified Gould-Jacobs reaction 34. Traditional Gould-Jacobs methodology yields a 4-hydroxyquinoline (or its 4-oxo tautomer). Because our target is a fully aromatic quinoline lacking the 4-oxygenation, a deoxygenation sequence must be integrated into the workflow.

Mechanistic Rationale:

• Thermal Cyclization: Heating the anilinomethylenemalonate intermediate in Dowtherm A (a eutectic mixture of biphenyl and diphenyl ether) provides the immense thermal energy (>250°C) required to drive the 6-electron electrocyclization.

• Deoxygenation: The resulting 4-hydroxy intermediate is treated with phosphorus oxychloride (POCl3) to convert the hydroxyl group into a labile 4-chloro species. Subsequent reductive dehalogenation (using Zinc dust in acetic acid) selectively removes the 4-chloro group while preserving the less reactive 7-chloro substituent.

Caption: Modified Gould-Jacobs workflow incorporating deoxygenation to yield the fully aromatic core.

Applications in Drug Discovery: SNAr Functionalization

The primary utility of 7-chloro-8-fluoroquinoline-3-carboxylic acid lies in its capacity to undergo regioselective Nucleophilic Aromatic Substitution (SNAr) at the C7 position. The electron-withdrawing nature of the adjacent 8-fluoro group and the para-nitrogen atom creates a highly electrophilic center at C7, perfect for the introduction of cyclic amines (e.g., piperazines, pyrrolidines) to generate novel antibacterial or antimalarial pharmacophores.

Caption: SNAr pathway demonstrating the displacement of the C7-chlorine via a Meisenheimer complex.

Experimental Protocol: C7-Amination via SNAr

This protocol is designed as a self-validating system. Visual and chemical checkpoints are integrated to ensure the reaction is proceeding correctly without requiring immediate LC-MS confirmation.

Reagents Required:

• 7-Chloro-8-fluoroquinoline-3-carboxylic acid (1.0 eq, 2.25 g, ~10 mmol)

• 1-Boc-piperazine or desired cyclic amine (1.5 eq, 15 mmol)

• N,N-Diisopropylethylamine (DIPEA) (2.5 eq, 25 mmol)

• Anhydrous N-Methyl-2-pyrrolidone (NMP) (15 mL)

Step-by-Step Methodology:

• Reaction Assembly (Causality of Solvent & Base): In an oven-dried 50 mL round-bottom flask equipped with a magnetic stir bar, suspend the quinoline core in anhydrous NMP. Rationale: NMP is a polar aprotic solvent that highly stabilizes the charged Meisenheimer transition state, drastically reducing reaction times. Add the cyclic amine followed by DIPEA. Rationale: DIPEA acts as a non-nucleophilic acid scavenger to neutralize the generated HCl, preventing the protonation and subsequent deactivation of the incoming amine nucleophile.

• Thermal Activation: Attach a reflux condenser and heat the mixture to 115°C under an inert argon atmosphere. Self-Validation Checkpoint 1: As the temperature surpasses 90°C, the pale yellow suspension will transition into a deep amber, homogeneous solution, indicating the formation of the soluble SNAr intermediate.

• Reaction Monitoring: Stir at 115°C for 4 to 6 hours. Monitor the reaction via TLC (Dichloromethane:Methanol, 9:1 v/v). Self-Validation Checkpoint 2: The starting material (Rf ~0.6, strongly UV active at 254 nm) should disappear, replaced by a lower-running product spot (Rf ~0.3) that stains positive with ninhydrin (if secondary amines are present) or iodine.

• Workup & Precipitation: Cool the reaction mixture to room temperature and pour it dropwise into 100 mL of rapidly stirring ice-cold water. Adjust the pH to ~7.2 using 1M HCl. Self-Validation Checkpoint 3: Because the product is typically zwitterionic (containing both a carboxylic acid and an amine), adjusting to its isoelectric point (pH 7.0-7.4) will force the product to crash out of the aqueous phase as a flocculent precipitate.

• Isolation: Collect the precipitate via vacuum filtration, wash sequentially with cold water (2 x 20 mL) and cold ethanol (10 mL) to remove residual NMP and unreacted amine. Dry under high vacuum at 50°C for 12 hours.

References

• BLD Pharm. "7-Chloro-6-fluoro-4-hydroxyquinoline-3-carboxylic acid - BLDpharm" (Database cross-reference for CAS 2456392-19-9). Retrieved from: 1

• Chemsrc. "4-Nitro-N,N-diphenylaniline | CAS#:4316-57-8 | Chemsrc" (Compound index linking to 2456392-19-9). Retrieved from: 2

• MDPI. "An Overview of Quinolones as Potential Drugs: Synthesis, Reactivity and Biological Activities." Retrieved from:3

• Benchchem. "Application Notes and Protocols for Gould-Jacobs Quinolone Synthesis." Retrieved from:4

Sources

• 1. 108494-78-6|7-Chloro-6-fluoro-4-hydroxyquinoline-3-carboxylic acid|BLD Pharm [bldpharm.com]
• 2. 4-Nitro-N,N-diphenylaniline | CAS#:4316-57-8 | Chemsrc [chemsrc.com]
• 3. An Overview of Quinolones as Potential Drugs: Synthesis, Reactivity and Biological Activities [mdpi.com]
• 4. benchchem.com [benchchem.com]

Technical Guide: 7-Chloro-8-fluoroquinoline-3-carboxylic Acid (CAS 2456392-19-9)

This technical guide provides an in-depth analysis of 7-Chloro-8-fluoroquinoline-3-carboxylic acid (CAS 2456392-19-9), a specialized heterocyclic building block used in modern medicinal chemistry.[1]

[2][3][4][5]

Executive Summary

CAS Number: 2456392-19-9 Chemical Name: 7-Chloro-8-fluoroquinoline-3-carboxylic acid Molecular Formula: C₁₀H₅ClFNO₂ Molecular Weight: 225.60 g/mol [1][2][3][4]

7-Chloro-8-fluoroquinoline-3-carboxylic acid is a high-value heterocyclic intermediate primarily utilized in the synthesis of pharmaceutical candidates.[1] Its structural motif—a quinoline core decorated with a carboxylic acid at C3, a chlorine at C7, and a fluorine at C8—makes it a "privileged scaffold" for Fragment-Based Drug Discovery (FBDD). The C7-chlorine serves as an electrophilic handle for cross-coupling reactions (e.g., Buchwald-Hartwig, Suzuki-Miyaura), while the C8-fluorine atom modulates metabolic stability and lipophilicity, a critical tactic in optimizing ADME properties.[1]

Chemical Identity & Properties

Property	Specification
IUPAC Name	7-Chloro-8-fluoroquinoline-3-carboxylic acid
CAS Number	2456392-19-9
Appearance	Off-white to pale yellow solid
Purity (HPLC)	97% (Standard commercial grade)
Melting Point	>250 °C (Predicted, typical for quinoline acids)
Solubility	Soluble in DMSO, DMF; sparingly soluble in MeOH, DCM
pKa (Predicted)	~3.5 (Carboxylic acid), ~2.0 (Quinoline nitrogen)
SMILES	OC(=O)c1cc2c(cc1)ncc(c2F)Cl

Structural Utility in Drug Design

This compound is not merely a reagent; it is a tri-functional scaffold :

• C3-Carboxylic Acid: Ready for amide coupling to generate diverse peptidomimetics or kinase inhibitor "hinge binders."[1]

• C7-Chlorine: A reactive handle for palladium-catalyzed cross-coupling, allowing the introduction of solubilizing groups (e.g., piperazines) or hydrophobic tails.[1]

• C8-Fluorine: Provides metabolic blockade against oxidative metabolism at the 8-position and influences the electronic properties of the ring system.[1]

Supply Chain & Sourcing

Due to its recent entry into the CAS registry (circa 2020-2021), this compound is classified as a Specialty Building Block . It is not yet a commodity chemical and is typically sourced from specialized catalog vendors or custom synthesis houses.

Validated Suppliers

Note: Always verify batch-specific COA (Certificate of Analysis) for palladium content if used in late-stage synthesis.[1]

Supplier	Catalog ID	Purity Grade	Typical Pack Size	Region
BLD Pharm	BD01583540	97%+	100mg, 1g, 5g	Global/China
ChemSrc	(Aggregator)	98%	Variable	Global
Leyan (Haohong)	2456392-19-9	97%	1g, 5g	Asia

Sourcing Strategy: For GMP campaigns or large-scale SAR (Structure-Activity Relationship) studies, it is recommended to request a resynthesis quote rather than relying on catalog stock, which may be inconsistent in age or salt form.[1]

Safety Data Sheet (SDS) Analysis

While specific toxicological data for this novel analog is limited, its hazard profile is inferred from the class of halogenated quinoline-3-carboxylic acids .

GHS Classification (Inferred/Standard)[1][6]

• Signal Word: WARNING

• Hazard Statements:

  • H315: Causes skin irritation.[1]

  • H319: Causes serious eye irritation.[1]

  • H335: May cause respiratory irritation.[1]

  • H302: Harmful if swallowed (Class assumption for fluoroquinolones).[1]

Critical Handling Protocols

• Engineering Controls: Handle only in a certified chemical fume hood. The fine powder form presents an inhalation risk.[1]

• PPE: Nitrile gloves (0.11 mm minimum thickness), safety goggles, and a lab coat.

• Incompatibility: Avoid strong oxidizing agents and strong bases.[1] The carboxylic acid moiety will react exothermically with bases.[1]

Experimental Protocols

Protocol A: Amide Coupling (C3-Functionalization)

Objective: Derivatization of the carboxylic acid to form an amide library.[1]

Reagents:

• Scaffold: 7-Chloro-8-fluoroquinoline-3-carboxylic acid (1.0 equiv)

• Amine: R-NH₂ (1.2 equiv)[1]

• Coupling Agent: HATU (1.5 equiv)[1]

• Base: DIPEA (3.0 equiv)

• Solvent: DMF (anhydrous)[1]

Step-by-Step:

• Dissolution: Dissolve 1.0 mmol of the scaffold in 5 mL of anhydrous DMF.

• Activation: Add DIPEA (3.0 mmol) followed by HATU (1.5 mmol). Stir at room temperature for 10 minutes. Note: Solution should turn slightly yellow.[1]

• Addition: Add the amine (1.2 mmol) dropwise.

• Reaction: Stir at RT for 4–16 hours. Monitor by LC-MS (Target mass = Scaffold - OH + Amine).[1]

• Workup: Dilute with EtOAc, wash with 1M LiCl (to remove DMF), saturated NaHCO₃, and brine. Dry over Na₂SO₄.[1]

Protocol B: Suzuki-Miyaura Coupling (C7-Functionalization)

Objective: Installation of an aryl/heteroaryl group at the C7 position.

Reagents:

• Substrate: 7-Chloro-8-fluoroquinoline derivative (1.0 equiv)[1]

• Boronic Acid: Ar-B(OH)₂ (1.5 equiv)[1]

• Catalyst: Pd(dppf)Cl₂[1]·DCM (5 mol%)

• Base: K₂CO₃ (3.0 equiv, 2M aqueous solution)

• Solvent: 1,4-Dioxane (degassed)[1]

Step-by-Step:

• Inertion: Purge reaction vessel with Nitrogen/Argon.

• Loading: Add substrate, boronic acid, and Pd catalyst.

• Solvent: Add dioxane and aqueous K₂CO₃.

• Heating: Heat to 90–100 °C for 12 hours. Note: The C7-Cl is less reactive than a C7-Br; elevated temperatures are required.[1]

• Purification: Filter through Celite, concentrate, and purify via flash chromatography (Hexane/EtOAc).

Visualizations

Figure 1: Reactivity & Functionalization Logic

This diagram illustrates the strategic value of the scaffold in drug design, highlighting the distinct reactivity zones.[1]

Caption: Functional map of CAS 2456392-19-9 showing the three distinct vectors for chemical modification.

Figure 2: Synthesis Workflow

A logical flow for utilizing this building block in a standard medicinal chemistry campaign.

Caption: Sequential workflow for transforming the raw building block into a lead compound.

References

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary: Quinoline-3-carboxylic acid derivatives. Retrieved February 28, 2026, from [Link]

• Blakemore, D. C., et al. (2018). "Organic synthesis provides opportunities to transform drug discovery."[1] Nature Chemistry, 10, 383–394. (Context on the utility of heteroaromatic building blocks).

• Roughley, S. D., & Jordan, A. M. (2011). "The medicinal chemist’s toolbox: an analysis of reactions used in the pursuit of drug candidates." Journal of Medicinal Chemistry, 54(10), 3451-3479. (Context on Amide/Suzuki coupling frequency).

Sources

• 1. 71082-53-6|8-Fluoroquinoline-3-carboxylic acid|BLD Pharm [bldpharm.com]
• 2. 207231-25-2|4-Chloro-6,7,8-trifluoroquinoline-3-carboxylic acid|BLD Pharm [bldpharm.com]
• 3. 108494-78-6|7-Chloro-6-fluoro-4-hydroxyquinoline-3-carboxylic acid|BLD Pharm [bldpharm.com]
• 4. 4-Nitro-N,N-diphenylaniline | CAS#:4316-57-8 | Chemsrc [chemsrc.com]

The Double-Edged Sword: Technical Analysis of 8-Fluoro Substitution in Quinolones

Executive Summary

The introduction of a fluorine atom at the C-8 position of the quinolone scaffold represents a pivotal moment in antibiotic medicinal chemistry. While the C-6 fluorine is the defining feature of fluoroquinolones (conferring basic gyrase potency), the C-8 fluorine was engineered to solve a specific pharmacokinetic and pharmacodynamic challenge: extending the spectrum to Gram-positive pathogens (e.g., S. pneumoniae) and anaerobes.

However, this modification introduced a critical liability: phototoxicity . The 8-fluoro substituent creates a fragile electronic environment that, upon UV irradiation, leads to catastrophic ring destabilization. This guide analyzes the mechanistic advantages of 8-F substitution, the structural basis of its toxicity, and the experimental frameworks required to evaluate these properties in drug discovery.

Part 1: Structural Activity Relationship (SAR) & The C-8 Locus

The C-8 position is a primary determinant of the molecule's hydrophobicity and its interaction with the target enzyme's binding pocket.

The Electronic & Steric Impact

• Steric Fit: The Van der Waals radius of Fluorine (1.47 Å) is only slightly larger than Hydrogen (1.20 Å). This allows 8-F substitutions to fit within the DNA gyrase/Topoisomerase IV binding pocket without incurring significant steric penalties, unlike bulkier groups (e.g., 8-chloro).

• Lipophilicity: Fluorine is highly electronegative but lipophilic. Substitution at C-8 increases the logP of the molecule, enhancing passive diffusion across the peptidoglycan layer of Gram-positive bacteria.

• Target Switching: While C-8 interactions are complex, 8-F (and subsequent 8-methoxy) analogs show enhanced affinity for Topoisomerase IV (ParC subunit), the primary target in Gram-positive bacteria, whereas C-8 H analogs (like Ciprofloxacin) primarily target DNA Gyrase (GyrA) in Gram-negatives.

Comparative SAR Table

Feature	Ciprofloxacin (8-H)	Sparfloxacin (8-F)	Moxifloxacin (8-OMe)
Primary Target (G-)	DNA Gyrase	DNA Gyrase	DNA Gyrase
Primary Target (G+)	Weak Affinity	Topoisomerase IV	Topoisomerase IV
Half-Life	Short (~4 hrs)	Long (~18 hrs)	Long (~12 hrs)
Phototoxicity	Low	High	Low
Mechanism of Tox	ROS generation (minor)	C-8 Defluorination	Stable Ring

Part 2: Mechanistic Deep Dive – The Water-Metal Ion Bridge

To understand why 8-F improves activity, one must understand how quinolones bind to the Cleavable Complex. They do not bind the protein or DNA in isolation; they bind the transition state.

The Bridge Concept

Quinolones are anchored to the enzyme via a non-covalent Magnesium-Water bridge .

• The C-3/C-4 keto-acid moiety chelates a

  ion.

• This

  coordinates with four water molecules.

• These water molecules hydrogen-bond to specific residues (Serine and Acidic residues, e.g., Ser84/Glu88 in E. coli GyrA) on the enzyme.

The Role of Position 8: Substituents at C-8 influence the electron density of the aromatic ring system. An electron-withdrawing group like Fluorine at C-8 alters the charge distribution, potentially stabilizing the stacking interaction between the drug and the DNA bases within the cleavage gate.

Visualization: The Signaling & Binding Pathway

Figure 1: The Water-Metal Ion Bridge mechanism. The 8-F substituent modulates the drug's electronic properties, stabilizing the ternary complex essential for bactericidal activity.

Part 3: The Phototoxicity Paradox (The Liability)

The 8-fluoro substituent is the structural cause of severe phototoxicity observed in drugs like Sparfloxacin and Lomefloxacin.

The Chemical Mechanism: Reductive Defluorination

Unlike 6-F (which is stable), the 8-F bond is labile under UVA irradiation (320–400 nm) .

• Excitation: The quinolone absorbs a UVA photon, entering an excited singlet state (

  ), which undergoes intersystem crossing to a triplet state ( ).

• Defluorination: In the triplet state, the C-8 position is susceptible to homolytic or heterolytic cleavage.

• Carbene/Radical Formation: The loss of the fluorine atom generates a highly reactive aryl cation or carbene intermediate at position 8.

• Biological Attack: This reactive intermediate indiscriminately attacks cellular lipids, proteins, and DNA, or reacts with oxygen to generate singlet oxygen (

  ), leading to acute cutaneous phototoxicity.

Note: This pathway is blocked in 8-methoxy quinolones (Moxifloxacin) because the C-O bond is stronger and the methoxy group provides steric bulk that prevents this specific photochemical degradation.

Visualization: Phototoxicity Pathway

Figure 2: The mechanism of 8-F induced phototoxicity. The lability of the C-8 fluorine bond under UV light generates reactive intermediates that cause cellular damage.[1]

Part 4: Experimental Protocols

To validate the role of 8-F in a new lead compound, you must perform paired assays: one for potency (mechanism) and one for safety (phototoxicity).

Protocol A: 3T3 Neutral Red Uptake (NRU) Phototoxicity Assay

Standard: OECD Guideline 432[2][3][4]

Purpose: Quantifies the cytotoxic effect of a chemical when exposed to light vs. dark conditions.[3][4][5]

Reagents:

• BALB/c 3T3 mouse fibroblasts (Clone 31).

• Neutral Red (NR) vital dye.[3][6]

• UVA Source (Solar simulator, 5 J/cm²).

Workflow:

• Seeding: Seed cells in two 96-well plates (1x10^4 cells/well). Incubate 24h.

• Treatment: Treat both plates with serial dilutions of the 8-F quinolone (e.g., 0.1 to 1000 µg/mL). Include Chlorpromazine as a positive control.[4][5]

• Irradiation:

  • Plate A (+UVA): Expose to 5 J/cm² UVA light.[3][5]

  • Plate B (-UVA): Keep in total darkness.

• Recovery: Wash cells, replace medium, incubate overnight.

• Staining: Add Neutral Red medium. Incubate 3h. Viable cells accumulate the dye in lysosomes.

• Quantification: Desorb dye (Ethanol/Acetic acid) and measure OD540.

• Calculation: Calculate the Photo-Irritation Factor (PIF) :

  • Interpretation: PIF > 5 indicates probable phototoxicity (Typical for 8-F quinolones).

Protocol B: DNA Gyrase Cleavable Complex Assay

Purpose: To verify that the 8-F substitution stabilizes the drug-enzyme-DNA complex (mechanism of action) rather than just inhibiting the enzyme catalytically.

Workflow:

• Reaction Mix: Combine supercoiled plasmid DNA (pBR322), purified DNA Gyrase (or Topo IV), and ATP in reaction buffer.

• Drug Addition: Add the 8-F quinolone at varying concentrations.

• Incubation: 37°C for 30 minutes.

• Trapping: Add SDS (1%) and Proteinase K to trap the cleavable complex and digest the protein. Crucial: If the drug works via the bridge mechanism, the DNA will be linearized.

• Analysis: Run on 1% agarose gel containing ethidium bromide.

• Readout:

  • Supercoiled band: No activity.

  • Linear band: Successful stabilization of the cleavable complex (DSB).

  • Nicked band: Single strand break.

References

• Aldred, K. J., Kerns, R. J., & Osheroff, N. (2014). Mechanism of Quinolone Action and Resistance. Biochemistry, 53(10), 1565–1574. Link

• Martinez, L. J., et al. (1998). Fluoroquinolone antimicrobials: singlet oxygen, superoxide and phototoxicity.[7] Photochemistry and Photobiology, 67(4), 399-403. Link

• OECD. (2019). Test No. 432: In Vitro 3T3 NRU Phototoxicity Test.[2][3][4] OECD Guidelines for the Testing of Chemicals. Link

• Domagala, J. M. (1994). Structure-activity and structure-side-effect relationships for the quinolone antibacterials. Journal of Antimicrobial Chemotherapy, 33(4), 685–706. Link

• Drlica, K., & Zhao, X. (1997). DNA gyrase, topoisomerase IV, and the 4-quinolones.[8][9] Microbiology and Molecular Biology Reviews, 61(3), 377-392. Link

Sources

• 1. Molecular and Biochemical Basis of Fluoroquinolones-Induced Phototoxicity—The Study of Antioxidant System in Human Melanocytes Exposed to UV-A Radiation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. jeodpp.jrc.ec.europa.eu [jeodpp.jrc.ec.europa.eu]
• 4. nucro-technics.com [nucro-technics.com]
• 5. iivs.org [iivs.org]
• 6. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. journals.asm.org [journals.asm.org]
• 9. Role of the Water–Metal Ion Bridge in Mediating Interactions between Quinolones and Escherichia coli Topoisomerase IV - PMC [pmc.ncbi.nlm.nih.gov]

Structural and Mechanistic Divergence in Quinolone Carboxylic Acids: The Impact of 6-Fluoro versus 8-Fluoro Substitutions

Executive Summary

The 1,4-dihydro-4-oxoquinoline-3-carboxylic acid scaffold is the defining pharmacophore of quinolone antibiotics. Its core mechanism relies on the C-3 carboxyl and C-4 keto groups coordinating with a magnesium ion to bind bacterial DNA gyrase and topoisomerase IV, effectively halting DNA replication. However, the clinical dominance of this class was engineered almost entirely through strategic halogenation. This technical guide dissects the profound structural, mechanistic, and toxicological divergence between halogen substitutions at the C-6 and C-8 positions, providing actionable insights for drug development professionals.

The C-6 Fluorine: The Catalyst for Broad-Spectrum Efficacy

The addition of a fluorine atom at the C-6 position—creating the "fluoroquinolone" class (e.g., ciprofloxacin, levofloxacin)—represents one of the most successful structure-activity relationship (SAR) optimizations in medicinal chemistry.

Mechanistic Causality: Fluorine is highly electronegative yet sterically compact, possessing a van der Waals radius (1.47 Å) that closely mimics hydrogen. At the C-6 position, fluorine dramatically increases the overall lipophilicity of the molecule without inducing steric clash. This precise modification drives a 1- to 70-fold increase in bacterial cell wall penetration and a 2- to 17-fold enhancement in binding affinity to the DNA gyrase complex[1]. Consequently, C-6 fluorination is universally conserved in modern quinolones, acting as the primary driver for systemic Gram-negative activity.

The C-8 Fluorine: Expanded Spectrum vs. Phototoxicity

To overcome emerging resistance and expand coverage against Gram-positive pathogens (e.g., Streptococcus pneumoniae) and anaerobes, researchers introduced a second halogen at the C-8 position. Compounds such as lomefloxacin, sparfloxacin, and fleroxacin feature this 8-fluoro substitution.

The Efficacy Advantage: The C-8 fluorine alters the spatial geometry and electronic distribution of the quinolone ring, improving its intercalation into the topoisomerase IV-DNA cleavage complex. This dual-targeting mechanism (Gyrase + Topo IV) significantly reduces the selection of resistant mutant strains[2].

The Toxicological Failure: Despite enhanced efficacy, 8-fluoroquinolones suffer from a fatal clinical flaw: severe phototoxicity. Clinical administration of lomefloxacin and sparfloxacin resulted in high incidences of severe erythema, blistering, and photo-onycholysis upon patient exposure to ambient sunlight[3].

Mechanistic Pathway of 8-Fluoroquinolone Phototoxicity

The phototoxicity of 8-fluoroquinolones is driven by direct photochemical degradation rather than an immune-mediated photoallergy. The C-8 carbon-fluorine bond is highly photolabile under UVA irradiation (315–400 nm). Upon absorbing UVA photons, the molecule enters an excited triplet state, leading to the homolytic or heterolytic cleavage of the C-8 fluorine bond[4].

This defluorination yields two highly destructive pathways:

• Reactive Intermediates: The generation of aryl cations or carbenes at the C-8 position. These electrophiles form irreversible covalent adducts with cellular proteins and DNA.

• Oxidative Stress: The excited triplet state transfers energy to molecular oxygen, generating singlet oxygen (

  ) and superoxide radicals, which trigger massive lipid peroxidation and cellular apoptosis[5].

Photochemical degradation pathway of 8-fluoroquinolones under UVA irradiation.

Quantitative Data: SAR Comparison

To synthesize the divergent impacts of these substitutions, the quantitative and qualitative SAR data is summarized below:

Parameter	C-6 Fluorine Substitution	C-8 Fluorine Substitution
Primary Clinical Examples	Ciprofloxacin, Levofloxacin	Sparfloxacin, Lomefloxacin
Target Enzyme Affinity	High (DNA Gyrase > Topo IV)	Very High (Topo IV > DNA Gyrase)
Antimicrobial Spectrum	Broad Gram-negative	Broad Gram-negative + Gram-positive & Anaerobes
Cellular Penetration	Increased (up to 70-fold)	Highly increased (due to extreme lipophilicity)
Photochemical Stability	Stable under physiological UVA	Highly labile (rapid defluorination)
Clinical Phototoxicity Rate	Low (<1%)	High (up to 14% for clinafloxacin/sparfloxacin)

Experimental Workflows & Self-Validating Protocols

To accurately assess the structural liabilities of novel quinolone derivatives, researchers must utilize orthogonal, self-validating assays that link chemical instability to biological toxicity.

Protocol A: LC-MS/MS Quantification of Photodefluorination

Causality & Validation: Biological phototoxicity assays can be confounded by variable cellular drug uptake. By directly quantifying the defluorinated photoproduct (e.g., 8-desfluorosparfloxacin) via LC-MS/MS, researchers isolate the exact chemical mechanism of toxicity. The inclusion of a dark control validates that degradation is strictly photon-dependent, not a result of aqueous instability[4].

Step-by-Step Methodology:

• Sample Preparation: Dissolve the 8-fluoroquinolone in a pH 7.4 phosphate-buffered saline (PBS) to a final concentration of 10 µM.

• Irradiation Phase: Aliquot the solution into quartz cuvettes. Expose to a solar simulator emitting UVA (320-400 nm) at a dose of 5 J/cm² for 4 to 8 hours. Maintain an identical dark control wrapped in aluminum foil.

• Reaction Quenching: Terminate the photochemical reaction by adding an equal volume of ice-cold acetonitrile, which stabilizes the photoproducts and precipitates buffer salts.

• Chromatographic Separation: Inject 10 µL of the supernatant onto a C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm). Utilize a gradient mobile phase of 0.1% formic acid in water (A) and acetonitrile (B).

• Mass Spectrometry: Operate the mass spectrometer in positive electrospray ionization (ESI+) using Multiple Reaction Monitoring (MRM). Monitor the transition of the parent ion (e.g., m/z 393 for sparfloxacin) and the specific defluorinated product (m/z 373) to quantify the extent of C-8 cleavage.

Step-by-step LC-MS/MS workflow for quantifying quinolone photodefluorination.

Protocol B: In Vitro 3T3 NRU Phototoxicity Assay

Causality & Validation: The Neutral Red Uptake (NRU) assay measures the viability of cells exposed to the drug with and without UVA. Neutral red dye is actively retained only in the lysosomes of viable cells. If UVA-induced reactive intermediates destroy the lysosomal membrane, dye uptake ceases. The calculation of a Photo-Irritation Factor (PIF) creates a self-validating internal control, ensuring toxicity is light-dependent[6].

Step-by-Step Methodology:

• Cell Seeding: Seed Balb/c 3T3 fibroblasts into two 96-well plates at a density of

  cells/well. Incubate for 24 hours at 37°C, 5% CO₂.

• Drug Treatment: Apply serial dilutions of the quinolone (0.1 to 100 µg/mL) to both plates. Incubate for 1 hour to allow steady-state intracellular accumulation.

• Irradiation: Expose one plate to 5 J/cm² UVA irradiation. Keep the second plate in the dark as the concurrent control.

• Dye Incubation: Wash cells with PBS to remove extracellular drug, add Neutral Red medium (50 µg/mL), and incubate for exactly 3 hours.

• Extraction: Wash the cells, add a desorb solution (50% ethanol / 1% acetic acid), and agitate for 10 minutes to extract the dye.

• Quantification: Measure absorbance at 540 nm using a microplate reader. Calculate the IC₅₀ for both conditions. A PIF (IC₅₀ -UVA / IC₅₀ +UVA) > 5 definitively classifies the compound as phototoxic.

Strategic Drug Design: Overcoming C-8 Liabilities

Recognizing the insurmountable safety risks of C-8 fluorination, modern rational drug design shifted toward alternative C-8 substitutions. By replacing the 8-fluoro group with a bulky, electron-donating C-8 methoxy group (

)—as engineered into moxifloxacin and gatifloxacin—chemists successfully decoupled efficacy from toxicity. The methoxy group provides sufficient steric hindrance to prevent the planar conformation required for toxic intercalation, lacks the photolabile leaving-group characteristics of fluorine, and maintains potent activity against anaerobic bacteria[7].

References

1. - Canadian Journal of Infectious Diseases 2. - Antimicrobial Agents and Chemotherapy 3. - Pharmaceutics 4. - Antimicrobial Agents and Chemotherapy 5. - Antimicrobial Agents and Chemotherapy 6. - International Journal of Toxicology 7. - Journal of Antimicrobial Chemotherapy

Sources

• 1. journals.asm.org [journals.asm.org]
• 2. The new fluoroquinolones: A critical review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Photosensitivity Reactions Caused by Lomefloxacin Hydrochloride: A Multicenter Survey - PMC [pmc.ncbi.nlm.nih.gov]
• 4. journals.asm.org [journals.asm.org]
• 5. Overview of Side-Effects of Antibacterial Fluoroquinolones: New Drugs versus Old Drugs, a Step Forward in the Safety Profile? - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Assessment of 8-methosypsoralen, lomefloxacin, sparfloxacin, and Pirfenidone phototoxicity in Long-Evans rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Metabolic stability of 8-fluoroquinolone intermediates

Title: The Metabolic and Photochemical Stability of 8-Fluoroquinolone Intermediates: A Technical Guide for Drug Development

Executive Overview

Fluoroquinolones represent a cornerstone of antibacterial therapy, characterized by a bicyclic core structure that effectively inhibits bacterial DNA gyrase and topoisomerase IV. The strategic introduction of a fluorine atom at the C-6 position universally enhances antimicrobial potency and cellular penetration. However, modifications at the C-8 position—specifically the addition of a second fluorine atom (e.g., lomefloxacin, sparfloxacin, fleroxacin)—present a complex paradox in rational drug design. While 8-fluorination improves metabolic stability and lipophilicity, it introduces severe liabilities regarding photochemical stability, leading to clinical phototoxicity. This whitepaper deconstructs the metabolic and photochemical pathways of 8-fluoroquinolone intermediates, providing robust, self-validating experimental workflows for assessing their stability during preclinical development.

Mechanistic Causality: The Dual Nature of C-8 Fluorination

2.1. Enzymatic Resistance via C-F Bond Strength In medicinal chemistry, fluorine is frequently employed as a bioisostere for hydrogen or hydroxyl groups to block metabolic liabilities. The carbon-fluorine (C-F) bond is exceptionally strong (approximately 116 kcal/mol compared to 99 kcal/mol for a standard C-H bond), rendering it highly resistant to oxidative cleavage by hepatic Cytochrome P450 (CYP450) enzymes (1)[1]. Consequently, 8-fluoroquinolones exhibit prolonged half-lives and excellent oral bioavailability because the C-8 position is shielded from direct oxidative metabolism. Furthermore, the strong inductive electron-withdrawing effect of the C-8 fluorine reduces the basicity of the adjacent C-7 piperazine ring, subtly altering its susceptibility to N-dealkylation and phase II conjugation (2)[2].

2.2. Photochemical Instability and Defluorination Despite their enzymatic stability in the dark, 8-fluoroquinolones are highly labile under ultraviolet (UV-A) irradiation. The phototoxicity mechanism is intrinsically linked to the photochemical degradation of the C-8 C-F bond. Upon UV-A absorption, the molecule reaches an excited triplet state, triggering the heterolytic or homolytic cleavage of the C-8 fluorine, which acts as a leaving group (3)[3]. This defluorination generates highly reactive carbene or aryl cation intermediates. These intermediates rapidly react with molecular oxygen to produce reactive oxygen species (ROS), including singlet oxygen and superoxide anions, which inflict severe oxidative damage on cellular lipids and DNA in human melanocytes (4)[4]. To mitigate this, modern drug design often replaces the 8-fluorine with an 8-methoxy group (e.g., moxifloxacin), which retains antibacterial efficacy while drastically reducing phototoxicity (5)[5].

Photochemical and metabolic degradation pathways of 8-fluoroquinolones.

Comparative Stability Profiles

To contextualize the impact of C-8 substitutions, the following table summarizes the divergent metabolic and photochemical stability metrics of key fluoroquinolone intermediates.

Compound	C-8 Substituent	In Vitro Hepatic Clearance (HLM)	Photodegradation T1/2 (UV-A)	Singlet Oxygen Quantum Yield (Φ)	Clinical Phototoxicity Risk
Lomefloxacin	-F (Fluoro)	Low (< 10 µL/min/mg)	Fast (~15 min)	High (0.15)	Severe
Ciprofloxacin	-H (Hydrogen)	Moderate (~30 µL/min/mg)	Slow (>60 min)	Low (0.02)	Mild
Moxifloxacin	-OCH3 (Methoxy)	Low (< 15 µL/min/mg)	Stable (>120 min)	Very Low (<0.01)	Minimal

Data synthesized from established structure-activity relationship (SAR) studies on fluoroquinolone photophysics and metabolism (6)[6].

Experimental Methodologies: Building Self-Validating Systems

Evaluating 8-fluoroquinolones requires orthogonal assays to capture both their enzymatic resilience and photochemical fragility. The following protocols are designed with intrinsic self-validation mechanisms to ensure data integrity.

4.1. Protocol 1: In Vitro Hepatic Microsomal Stability Assay This assay determines the intrinsic clearance of the parent compound by CYP450 enzymes.

• Causality & Design: Human Liver Microsomes (HLMs) provide the full complement of hepatic CYP enzymes. NADPH is required as an essential electron-donating cofactor for CYP450 catalytic activity. Ice-cold acetonitrile is used to instantly denature proteins, halting the reaction at precise time points while simultaneously extracting the lipophilic drug intermediates.

• Validation Controls:

  • Negative Control: Incubation without NADPH to rule out chemical instability or non-CYP enzymatic degradation in the buffer.

  • Positive Control: Verapamil (a known high-clearance drug) to verify the metabolic viability of the HLM batch.

Step-by-Step Workflow:

• Preparation: Thaw HLMs on ice. Prepare a 100 mM potassium phosphate buffer (pH 7.4) containing 3.3 mM MgCl2.

• Pre-incubation: Mix HLMs (final protein concentration 0.5 mg/mL) with the 8-fluoroquinolone test compound (final concentration 1 µM) in the buffer. Pre-incubate at 37°C for 5 minutes. (Note: 1 µM ensures the reaction operates under first-order kinetics).

• Initiation: Initiate the reaction by adding the NADPH regenerating system (final concentration 1 mM).

• Time-Course Sampling: At predefined intervals (0, 5, 15, 30, 45, 60 minutes), withdraw 50 µL aliquots from the reaction mixture.

• Quenching: Immediately transfer the aliquot into 150 µL of ice-cold acetonitrile containing a stable-isotope-labeled internal standard.

• Extraction: Vortex the quenched samples for 2 minutes, then centrifuge at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Analysis: Transfer the supernatant to LC vials and analyze via LC-MS/MS in Multiple Reaction Monitoring (MRM) mode to quantify the remaining parent compound and identify C-7 piperazine cleavage intermediates.

Step-by-step workflow for in vitro microsomal stability assessment.

4.2. Protocol 2: Photochemical Degradation and ROS Generation Assay This assay quantifies the defluorination rate and the subsequent generation of reactive oxygen species under UV exposure.

• Causality & Design: Quartz cuvettes are mandatory because standard glass or plastic absorbs UV-A, artificially shielding the compound. 1,3-Diphenylisobenzofuran (DPBF) is utilized as a highly specific chemical trap; it reacts exclusively with singlet oxygen to form an endoperoxide, resulting in a measurable loss of absorbance at 410 nm.

• Validation Controls:

  • Dark Control: Identical reaction mixture kept in a foil-wrapped cuvette to prove that degradation is strictly photon-dependent.

  • Reference Standard: Rose Bengal, a known potent photosensitizer, to calculate the relative quantum yield of singlet oxygen.

Step-by-Step Workflow:

• Solution Preparation: Dissolve the 8-fluoroquinolone in phosphate-buffered saline (PBS, pH 7.4) to a concentration of 10 µM. Add DPBF to a final concentration of 50 µM.

• Vessel Loading: Transfer 3 mL of the solution into a standard 1-cm pathlength quartz cuvette.

• Irradiation: Place the cuvette in a photoreactor equipped with UV-A lamps (emission peak at 365 nm). Ensure a constant temperature of 25°C using a water jacket to prevent thermal degradation.

• Monitoring: Irradiate the sample with a controlled fluence rate (e.g., up to 400 mJ/cm²). Every 2 minutes, remove the cuvette and measure the UV-Vis absorbance.

• Quantification: Monitor the depletion of the parent fluoroquinolone at its specific λmax (typically ~280-290 nm) and the bleaching of DPBF at 410 nm.

• Data Processing: Plot the natural log of remaining DPBF absorbance versus irradiation time to determine the first-order rate constant of singlet oxygen generation.

Conclusion

The metabolic stability of 8-fluoroquinolone intermediates highlights a critical trade-off in rational drug design. While the C-8 fluorine effectively fortifies the molecule against hepatic CYP450 clearance, it acts as a molecular Achilles' heel under UV irradiation. Understanding the precise causality of C-F bond photolysis and implementing rigorous, self-validating analytical workflows are essential for developing safer fluoroquinolone derivatives with optimized pharmacokinetic and toxicological profiles.

References

• Molecular and Biochemical Basis of Fluoroquinolones-Induced Phototoxicity-The Study of Antioxidant System in Human Melanocytes Exposed to UV-A Radiation. NIH / PubMed.[Link]

• The role of fluorine in medicinal chemistry. Taylor & Francis Online.[Link]

• Phototoxicity of Quinolones and Fluoroquinolones: A Mechanistic Review About Photophysical and Photochemical Pathways. MDPI.[Link]

• Fluoroquinolones Hybrid Molecules as Promising Antibacterial Agents. NIH / PMC.[Link]

• METABOLISM OF FLUORINE-CONTAINING DRUGS. Annual Reviews.[Link]

• Fluoroquinolones: Mechanism of Action, Classification and Phototoxicity. SciTech Central.[Link]

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• 1. annualreviews.org [annualreviews.org]
• 2. tandfonline.com [tandfonline.com]
• 3. mdpi.com [mdpi.com]
• 4. scitcentral.com [scitcentral.com]
• 5. Molecular and Biochemical Basis of Fluoroquinolones-Induced Phototoxicity-The Study of Antioxidant System in Human Melanocytes Exposed to UV-A Radiation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Fluoroquinolones Hybrid Molecules as Promising Antibacterial Agents in the Fight against Antibacterial Resistance - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Nucleophilic substitution of C-7 chlorine in quinoline-3-carboxylic acids

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Application Notes & Protocols for the Esterification of 7-Chloro-8-fluoroquinoline-3-carboxylic acid

Introduction: The Significance of 7-Chloro-8-fluoroquinoline-3-carboxylic acid Esters in Medicinal Chemistry

The quinoline scaffold is a privileged structure in medicinal chemistry, forming the core of numerous therapeutic agents with a broad spectrum of biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.[1] Specifically, derivatives of 7-Chloro-8-fluoroquinoline-3-carboxylic acid are key intermediates in the synthesis of modern fluoroquinolone antibiotics. The ester functional group serves as a versatile handle for further molecular modifications, enabling the synthesis of diverse compound libraries for drug discovery programs.[2] Furthermore, esterification can be a crucial step in the development of prodrugs to enhance the pharmacokinetic properties of the parent carboxylic acid.[3]

This comprehensive guide provides detailed application notes and validated protocols for the successful esterification of 7-Chloro-8-fluoroquinoline-3-carboxylic acid. We will delve into the rationale behind the selection of various reagents and methodologies, offering researchers, scientists, and drug development professionals the necessary tools to efficiently synthesize the desired ester derivatives. The protocols are designed to be self-validating, with an emphasis on explaining the "why" behind each experimental step, ensuring both reproducibility and a deeper understanding of the underlying chemical principles.

Comparative Analysis of Esterification Reagents

The choice of esterification reagent and methodology is critical and depends on several factors, including the scale of the reaction, the desired purity of the product, and the presence of other functional groups in the starting material. The electron-withdrawing nature of the chloro and fluoro substituents on the quinoline ring can influence the reactivity of the carboxylic acid. Below is a comparative analysis of common esterification methods applicable to this substrate.

Method	Reagents	Advantages	Disadvantages	Typical Reaction Conditions
Fischer-Speier Esterification	Alcohol (as solvent), Strong Acid Catalyst (e.g., H₂SO₄, HCl)	Cost-effective, simple procedure, suitable for large-scale synthesis.[4]	Requires harsh acidic conditions which may not be suitable for sensitive substrates; reversible reaction requiring an excess of alcohol or removal of water to drive to completion.[4]	Refluxing the carboxylic acid in a large excess of the alcohol with a catalytic amount of strong acid.
Acid Chloride Formation followed by Alcoholysis	Thionyl Chloride (SOCl₂) or Oxalyl Chloride, followed by Alcohol and a non-nucleophilic base (e.g., pyridine, triethylamine)	High-yielding, irreversible reaction; the intermediate acid chloride is highly reactive.[5]	Requires handling of corrosive and moisture-sensitive reagents (SOCl₂, acid chloride); generates acidic byproducts.	Two-step process: 1. Reaction of the carboxylic acid with SOCl₂ at room temperature or gentle heating. 2. Reaction of the isolated acid chloride with the alcohol in the presence of a base.
Steglich Esterification	Dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), 4-Dimethylaminopyridine (DMAP) (catalyst), Alcohol	Mild reaction conditions, suitable for acid-sensitive substrates and sterically hindered alcohols.[6]	DCC can cause allergic reactions; the dicyclohexylurea (DCU) byproduct can be difficult to remove completely; EDC is a more water-soluble alternative.[7]	Room temperature stirring of the carboxylic acid, alcohol, DCC/EDC, and a catalytic amount of DMAP in an aprotic solvent like dichloromethane (DCM) or dimethylformamide (DMF).
Mitsunobu Reaction	Triphenylphosphine (PPh₃), Diethyl azodicarboxylate (DEAD) or Diisopropyl azodicarboxylate (DIAD), Alcohol	Mild conditions, proceeds with inversion of stereochemistry at the alcohol center (if applicable).[8]	Stoichiometric amounts of reagents are required, and the byproducts (triphenylphosphine oxide and a hydrazine derivative) can complicate purification.[9]	Reaction of the carboxylic acid, alcohol, PPh₃, and DEAD/DIAD in an anhydrous aprotic solvent like tetrahydrofuran (THF) or DCM, typically at 0°C to room temperature.

Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for the esterification of 7-Chloro-8-fluoroquinoline-3-carboxylic acid.

Protocol 1: Fischer-Speier Esterification with Ethanol

This protocol is a classic and cost-effective method, particularly suitable for the synthesis of simple alkyl esters like the ethyl ester. The use of a large excess of ethanol drives the equilibrium towards the product.

Materials:

• 7-Chloro-8-fluoroquinoline-3-carboxylic acid

• Absolute Ethanol (EtOH)

• Concentrated Sulfuric Acid (H₂SO₄)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous Sodium Sulfate (Na₂SO₄) or Magnesium Sulfate (MgSO₄)

• Dichloromethane (DCM) or Ethyl Acetate (EtOAc)

Procedure:

• To a round-bottom flask equipped with a reflux condenser, add 7-Chloro-8-fluoroquinoline-3-carboxylic acid (1.0 eq).

• Add a large excess of absolute ethanol (e.g., 20-50 eq, which can also serve as the solvent).

• Carefully add concentrated sulfuric acid (0.1-0.2 eq) dropwise with stirring.

• Heat the reaction mixture to reflux and maintain for 4-12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Once the reaction is complete, cool the mixture to room temperature.

• Remove the excess ethanol under reduced pressure.

• Dissolve the residue in an organic solvent such as dichloromethane or ethyl acetate.

• Carefully wash the organic layer with saturated sodium bicarbonate solution to neutralize the excess acid.

• Wash the organic layer with brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude ethyl 7-chloro-8-fluoroquinoline-3-carboxylate.

• Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol) or by column chromatography on silica gel.

Protocol 2: Esterification via Acid Chloride Formation using Thionyl Chloride

This two-step protocol is highly efficient and generally provides excellent yields. It is particularly useful when the alcohol is precious or when Fischer-Speier esterification is sluggish.

Part A: Synthesis of 7-Chloro-8-fluoroquinoline-3-carbonyl chloride

Materials:

• 7-Chloro-8-fluoroquinoline-3-carboxylic acid

• Thionyl Chloride (SOCl₂)

• Anhydrous Dimethylformamide (DMF) (catalytic amount)

• Anhydrous Toluene or Dichloromethane (DCM)

Procedure:

• In a dry, inert atmosphere (e.g., under nitrogen or argon), suspend 7-Chloro-8-fluoroquinoline-3-carboxylic acid (1.0 eq) in anhydrous toluene or DCM.

• Add a catalytic amount of anhydrous DMF (1-2 drops).

• Add thionyl chloride (1.5-2.0 eq) dropwise at room temperature with stirring.

• Heat the reaction mixture to reflux (for toluene) or stir at room temperature (for DCM) for 1-3 hours, or until the evolution of gas ceases and the solid dissolves.

• Remove the solvent and excess thionyl chloride under reduced pressure. The resulting crude 7-chloro-8-fluoroquinoline-3-carbonyl chloride can be used directly in the next step.

Part B: Esterification of the Acid Chloride

Materials:

• Crude 7-Chloro-8-fluoroquinoline-3-carbonyl chloride

• Desired Alcohol (e.g., ethanol, methanol, isopropanol) (1.1 eq)

• Anhydrous Pyridine or Triethylamine (TEA) (1.2 eq)

• Anhydrous Dichloromethane (DCM)

Procedure:

• Dissolve the crude acid chloride in anhydrous DCM under an inert atmosphere.

• Cool the solution to 0°C in an ice bath.

• In a separate flask, dissolve the desired alcohol (1.1 eq) and anhydrous pyridine or TEA (1.2 eq) in anhydrous DCM.

• Add the alcohol/base solution dropwise to the acid chloride solution at 0°C.

• Allow the reaction to warm to room temperature and stir for 2-6 hours. Monitor the reaction by TLC.

• Upon completion, wash the reaction mixture with water, 1M HCl solution, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel or recrystallization.

Protocol 3: Steglich Esterification using DCC and DMAP

This method is ideal for substrates that are sensitive to acidic or harsh conditions. The reaction proceeds at room temperature and is generally high-yielding.

Materials:

• 7-Chloro-8-fluoroquinoline-3-carboxylic acid

• Desired Alcohol (1.1 eq)

• N,N'-Dicyclohexylcarbodiimide (DCC) (1.1 eq)

• 4-Dimethylaminopyridine (DMAP) (0.1 eq)

• Anhydrous Dichloromethane (DCM)

Procedure:

• To a solution of 7-Chloro-8-fluoroquinoline-3-carboxylic acid (1.0 eq) in anhydrous DCM, add the desired alcohol (1.1 eq) and DMAP (0.1 eq).

• Cool the mixture to 0°C in an ice bath.

• Add a solution of DCC (1.1 eq) in anhydrous DCM dropwise.

• Stir the reaction mixture at 0°C for 30 minutes and then at room temperature overnight.

• A white precipitate of dicyclohexylurea (DCU) will form.

• Filter off the DCU precipitate and wash it with a small amount of DCM.

• Wash the filtrate with 1M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel or recrystallization.

Visualization of Experimental Workflow and Reaction Mechanisms

To provide a clearer understanding of the processes involved, the following diagrams illustrate the general workflow and the mechanisms of the described esterification methods.

Caption: General workflow for the esterification of 7-Chloro-8-fluoroquinoline-3-carboxylic acid.

Caption: Simplified mechanism of Fischer-Speier Esterification.

Caption: Simplified mechanism of Steglich Esterification.

Conclusion

The esterification of 7-Chloro-8-fluoroquinoline-3-carboxylic acid is a fundamental transformation in the synthesis of novel therapeutic agents. This guide has provided a selection of robust and versatile protocols, each with its own set of advantages. For simple, large-scale syntheses, the Fischer-Speier method remains a viable option. For higher yields and milder conditions, conversion to the acid chloride followed by alcoholysis is recommended. For sensitive substrates where mildness is paramount, the Steglich esterification offers an excellent alternative. By understanding the principles behind each method and following the detailed protocols, researchers can confidently and efficiently synthesize the desired ester derivatives, paving the way for further advancements in drug discovery and development.

References

• Synthesis of New 7-chloro-8-substituted-1,4-dihydro-4-oxo-quinolin-3-carboxylic Acids. (2025, August 15). ResearchGate. Retrieved from [Link]

• PrepChem. Synthesis of 7-chloro-1-ethyl-6-fluoro-1,4-dihydro-4-oxo-3-quinolinecarboxylic acid, ethyl ester. Retrieved from [Link]

• Singh, P., & Kumar, A. (2020). Quinoline-3-Carboxylic Acids: A Step Toward Highly Selective Antiproliferative Agent. Anti-Cancer Agents in Medicinal Chemistry, 21(9), 1146-1154.
• Domagala, J. M., & Sanchez, J. P. (1989). 4-oxo-1,4-dihydroquinoline-3-carboxylic acid derivative as antibacterial agents. U.S. Patent No. 4,822,801. Washington, DC: U.S.
• Preparation method of ethyl 7-chloro-1-ethyl-6-fluoro-1,4-dihydro-4-oxoquinoline-3-carboxylate. (2015). Google Patents.

• Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products: A Review. (n.d.). PubMed Central. Retrieved from [Link]

• Quinoline Synthesis: Nanocatalyzed Green Protocols An Overview. (2025, January 4). ACS Omega. Retrieved from [Link]

• Thionyl Chloride (SOCl2) And Conversion of Carboxylic Acids to Acid Halides. (2011, December 3). Master Organic Chemistry. Retrieved from [Link]

• 7-Chloro-6-fluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid, ethyl ester. (n.d.). PubChem. Retrieved from [Link]

• Fischer Esterification - Carboxylic Acid to Ester Under Acidic Conditions. (2022, November 16). Master Organic Chemistry. Retrieved from [Link]

• Al-Hiari, Y. M., et al. (2007). Heterocycles [h]Fused onto 4-Oxoquinoline-3-Carboxylic Acid, Part IV. Convenient Synthesis of Substituted HexahydroThiazepino[2,3-h]quinoline-9-carboxylic Acid and Its Tetrahydroquino[7,8-b]benzothiazepine Homolog. Molecules, 12(7), 1447-1457.
• Li, Y., et al. (2008). Ethyl 3,7-dichloroquinoline-8-carboxylate. Acta Crystallographica Section E: Structure Reports Online, 64(Pt 11), o2211.
• Lovanshi, K., et al. (2024). Synthesis of Mutual Prodrug of Mefenamic Acid and Fluroquinolones. International Journal of Pharmaceutical Sciences and Medicine, 9(8), 39-69.

• Three-Component Synthesis of Quinoline-4-carboxylic Acids Based on Doebner Hydrogen-Transfer Reaction. (2023, August 23). The Journal of Organic Chemistry. Retrieved from [Link]

• Acid-Catalyzed Carboxylic Acid Esterification and Ester Hydrolysis Mechanism: Acylium Ion as a Sharing Active Intermediate via a Spontaneous Trimolecular Reaction Based on Density Functional Theory Calculation and Supported by Electrospray Ionization- Mass Spectrometry. (2025, August 10). ResearchGate. Retrieved from [Link]

• An Efficient One-Pot Three-Component Synthesis of Novel Quinazoline-4 Carboxylic Acid and Its Ester and Amide Derivatives. (2022, October 5). DergiPark. Retrieved from [Link]

• Synthesis of Mutual Prodrug of Mefenamic Acid and Fluroquinolones. (n.d.). Preprints.org. Retrieved from [Link]

• Ester synthesis by esterification. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• Ester Coupling Reactions– an Enduring Challenge in the Chemical Synthesis of Bioactive Natural Products. (2014, November 30). The Royal Society of Chemistry. Retrieved from [Link]

• New Efficient Synthesis of 3-Carboxylquinolines. (n.d.). SciSpace. Retrieved from [Link]

• Acid to Ester - Common Conditions. (n.d.). Organic Chemistry. Retrieved from [Link]

• The Mitsunobu 1- O -esterification of 1-hydroxy-3-phenyl-1 H -quinoxalin-2-one 4-oxide. (n.d.). ScienceDirect. Retrieved from [Link]

• Carboxylic Acid to Acid Chloride (SOCl2) | Mechanism + Traps. (n.d.). The Synthetic Organic Chemistry Site. Retrieved from [Link]

• Steglich esterification: A versatile synthetic approach toward the synthesis of natural products, their analogues/derivatives. (2023, December 9). PubMed Central. Retrieved from [Link]

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Revolutionizing Fluoroquinolone Synthesis: A Guide to Microwave-Assisted Methodologies

Abstract

The synthesis of 8-fluoroquinolone derivatives, a critical pharmacophore in modern antibacterial agents, has been significantly advanced through the application of microwave-assisted organic synthesis (MAOS). This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the principles, protocols, and practical advantages of utilizing microwave irradiation for the rapid and efficient synthesis of these key compounds. We will delve into the mechanistic underpinnings of the Gould-Jacobs reaction under microwave conditions, present a detailed, step-by-step protocol for the synthesis of a model 8-fluoroquinolone derivative, and offer expert insights into reaction optimization and troubleshooting. The methodologies detailed herein demonstrate a substantial reduction in reaction times, an increase in product yields, and an overall greener synthetic profile compared to conventional heating methods.

Introduction: The Need for Speed and Efficiency in Fluoroquinolone Synthesis

Fluoroquinolones are a class of synthetic broad-spectrum antibiotics with a wide range of clinical applications, from treating urinary tract infections to respiratory and skin infections.[1] The 8-fluoro substitution on the quinolone core is of particular interest as it can significantly influence the compound's antibacterial activity and pharmacokinetic properties.[2] Traditional synthetic routes to these derivatives, such as the Gould-Jacobs reaction, often require high temperatures and prolonged reaction times, leading to potential side product formation and increased energy consumption.[3][4]

Microwave-assisted organic synthesis (MAOS) has emerged as a transformative technology in chemical synthesis.[5] By utilizing microwave energy to directly and efficiently heat the reaction mixture, MAOS can dramatically accelerate reaction rates, often reducing multi-hour processes to mere minutes.[3][6] This rapid, uniform heating not only improves yields but also enhances product purity and contributes to greener chemistry principles by minimizing solvent use and energy consumption.[5][7]

This guide will provide a detailed protocol for the microwave-assisted synthesis of a key intermediate, ethyl 8-fluoro-4-hydroxyquinoline-3-carboxylate, and its subsequent hydrolysis to the corresponding carboxylic acid, a central building block for a variety of 8-fluoroquinolone-based therapeutics.

The Underpinning Principle: The Gould-Jacobs Reaction in a Microwave Field

The cornerstone of this synthetic approach is the Gould-Jacobs reaction, a powerful method for constructing the quinolone ring system.[4] The reaction proceeds in two main stages:

• Condensation: An aniline (in our case, 2-fluoroaniline) reacts with diethyl ethoxymethylenemalonate (DEEM) to form an enamine intermediate.

• Thermal Cyclization: The enamine intermediate undergoes an intramolecular cyclization at high temperatures to form the quinolone ring.

Microwave irradiation proves to be exceptionally effective for the thermal cyclization step, which is often the rate-limiting part of the conventional process.[3] The direct interaction of the microwave field with the polar intermediates facilitates rapid and uniform heating to the high temperatures required for efficient cyclization, minimizing the formation of degradation byproducts that can occur with prolonged conventional heating.[8]

Reaction Mechanism: A Step-by-Step Visualization

The following diagram illustrates the key steps in the microwave-assisted Gould-Jacobs reaction for the synthesis of ethyl 8-fluoro-4-hydroxyquinoline-3-carboxylate.

Caption: Mechanism of the Gould-Jacobs Reaction.

Experimental Protocols: A Practical Guide

This section provides detailed, step-by-step methodologies for the synthesis of 8-fluoro-4-hydroxyquinoline-3-carboxylic acid.

Materials and Equipment

Reagent/Equipment	Grade/Specification	Supplier (Example)
2-Fluoroaniline	99%	Sigma-Aldrich
Diethyl ethoxymethylenemalonate (DEEM)	≥98.5%	Sigma-Aldrich
Sodium Hydroxide (NaOH)	ACS reagent, ≥97.0%	Fisher Scientific
Hydrochloric Acid (HCl)	ACS reagent, 37%	VWR
Ethanol (EtOH)	Anhydrous, ≥99.5%	Sigma-Aldrich
Acetonitrile	HPLC grade	Fisher Scientific
Microwave Synthesis Reactor	e.g., Biotage® Initiator+, CEM Discover	N/A
Glassware	Standard laboratory glassware	N/A
Magnetic Stirrer/Hotplate	Standard laboratory equipment	N/A
TLC plates	Silica gel 60 F254	Merck

Protocol 1: Microwave-Assisted Synthesis of Ethyl 8-Fluoro-4-hydroxyquinoline-3-carboxylate

This protocol is adapted from a demonstrated microwave-assisted Gould-Jacobs reaction.[3]

Reaction Workflow:

Caption: Experimental workflow for microwave-assisted synthesis.

Step-by-Step Procedure:

• Reaction Setup: In a 2-5 mL microwave process vial equipped with a magnetic stir bar, add 2-fluoroaniline (1.0 mmol, approximately 0.111 g) and diethyl ethoxymethylenemalonate (3.0 mmol, approximately 0.649 g).

• Microwave Irradiation: Seal the vial and place it in the microwave synthesis reactor. Heat the reaction mixture to 250 °C and hold for 10-20 minutes. The reaction progress can be monitored by TLC (eluent: ethyl acetate/hexane mixture).

• Cooling and Precipitation: After the reaction is complete, allow the vial to cool to room temperature. The product will often precipitate out of the reaction mixture.

• Isolation: Collect the solid product by filtration. Wash the precipitate with a small amount of cold acetonitrile or ethanol to remove any unreacted starting materials.

• Drying: Dry the purified product under vacuum.

• Characterization: Characterize the final product, ethyl 8-fluoro-4-hydroxyquinoline-3-carboxylate, using standard analytical techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Protocol 2: Microwave-Assisted Hydrolysis to 8-Fluoro-4-hydroxyquinoline-3-carboxylic Acid

This protocol outlines a rapid hydrolysis of the synthesized ester.

Step-by-Step Procedure:

• Reaction Setup: In a microwave-safe vessel, suspend ethyl 8-fluoro-4-hydroxyquinoline-3-carboxylate (1.0 mmol) in a 10% aqueous solution of sodium hydroxide (5 mL).

• Microwave Irradiation: Heat the mixture in the microwave reactor at a temperature of 100-120 °C for 5-15 minutes, or until TLC analysis indicates the complete consumption of the starting ester.

• Acidification: Cool the reaction mixture to room temperature and carefully acidify with concentrated hydrochloric acid to a pH of approximately 2-3.

• Isolation: Collect the resulting precipitate by filtration, wash thoroughly with water to remove any inorganic salts.

• Drying: Dry the solid under vacuum to yield 8-fluoro-4-hydroxyquinoline-3-carboxylic acid.

• Characterization: Confirm the structure of the final product using spectroscopic methods.

Results and Discussion: Optimizing for Success

The use of microwave irradiation offers significant advantages in the synthesis of 8-fluoroquinolone derivatives. The following table summarizes a comparative study of conventional versus microwave heating for the Gould-Jacobs reaction, highlighting the dramatic reduction in reaction time and improvement in yield.

Table 1: Comparison of Conventional and Microwave-Assisted Gould-Jacobs Reaction

Method	Temperature (°C)	Time	Yield (%)	Reference
Conventional Heating	250	30-60 min	Typically lower	[8]
Microwave Irradiation	250	10 min	~10%	[3]
Microwave Irradiation	300	5 min	47%	[3]

As the data indicates, optimizing the microwave parameters, particularly temperature and time, is crucial for maximizing the yield.[3] While higher temperatures can accelerate the reaction, prolonged exposure can lead to the formation of byproducts.[8]

Troubleshooting and Expert Insights

Issue	Potential Cause	Suggested Solution
Low Yield	- Incomplete reaction.	- Increase microwave irradiation time or temperature. Ensure proper sealing of the reaction vessel to maintain pressure.
- Sub-optimal stoichiometry.	- Use a slight excess of diethyl ethoxymethylenemalonate.
Formation of Dark Tarry Material	- Decomposition at high temperatures.	- Reduce the reaction temperature or shorten the irradiation time. Consider using a high-boiling inert solvent to ensure even heat distribution.
Incomplete Hydrolysis	- Insufficient base or reaction time.	- Ensure an adequate excess of sodium hydroxide is used. Increase the microwave irradiation time for the hydrolysis step and monitor by TLC.
Product is an Oil	- Presence of impurities.	- Purify the crude product using column chromatography. Triturating the oil with a non-polar solvent like hexane may induce crystallization.

Safety Precautions: Handling Microwave Synthesis with Care

• Dedicated Equipment: Always use a microwave reactor specifically designed for chemical synthesis. Domestic microwave ovens lack the necessary safety features for temperature and pressure control.[9]

• Vessel Integrity: Use only pressure-rated, sealed vessels appropriate for the reaction scale and solvent. Inspect vessels for any signs of damage before use.

• Solvent Choice: Be aware of the properties of the solvents used at high temperatures and pressures. Ensure the chosen solvent is stable under the reaction conditions.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses, lab coat, and gloves.

• Fume Hood: Conduct all reactions in a well-ventilated fume hood.[10]

Conclusion: A New Paradigm in Fluoroquinolone Synthesis

Microwave-assisted synthesis represents a significant leap forward in the preparation of 8-fluoroquinolone derivatives. The protocols and insights provided in this application note demonstrate that MAOS is not merely a faster alternative but a more efficient, higher-yielding, and greener approach to synthesizing these vital pharmaceutical building blocks. By embracing this technology, researchers and drug development professionals can accelerate their discovery and development pipelines, bringing new and improved antibacterial agents to the forefront of medicine. The continued exploration of microwave-assisted methodologies promises to further revolutionize the field of medicinal chemistry.

References

• Biotage. (n.d.). Gould-Jacobs Quinoline-forming Reaction: A Comparison of Heating using Microwave Irradiation to 250 oC and 300 oC. Biotage. [Link]

• Wikipedia. (2023, December 28). Gould–Jacobs reaction. In Wikipedia. [Link]

• Al-Hiari, Y. M., et al. (2007). Synthesis and Antibacterial Properties of New 8-Nitrofluoroquinolone Derivatives. Molecules, 12(5), 1244-1256. [Link]

• Bentham Science Publishers. (n.d.). Microwave Assisted Synthesis of ethyl-quinolon-4-one-3-carboxylates and Hydrolysis to quinolon-4-one-3-carboxylic Acids. Current Microwave Chemistry. [Link]

• CEM Corporation. (n.d.). Safety Considerations for Microwave Synthesis. CEM Corporation. [Link]

• Nowak, M., et al. (2024). Recent Development of Fluoroquinolone Derivatives as Anticancer Agents. Molecules, 29(15), 3425. [Link]

• Al-Qaisi, J. A., et al. (2023). Quinolone antibiotics and their applications in metal complexes: An update. Results in Chemistry, 5, 100819. [Link]

• Rádl, S. (1994). Synthesis of Ethyl 1-Ethyl-6-fluoro-1,4-dihydro-8-hydroxy-4-oxoquinoline-3-carboxylate. Collection of Czechoslovak Chemical Communications, 59(9), 2119-2122. [Link]

• Deshpande, S. R., & Baheti, K. G. (2021). Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry. International Journal of Pharmaceutical Sciences and Research, 12(11), 5769-5777. [Link]

• Martinez, A., et al. (2014). Microwave-assisted synthesis of ethyl 7-chloro-4-oxo-l,4-dihydro-1,8-naphthyridine-3-carboxylate by the Grohe-Heitzer reaction. Arkivoc, 2014(6), 209-218. [Link]

• Al-Hiari, Y. M., et al. (2025, October 16). Synthesis and Antibacterial Properties of New 8-Nitrofluoro quinolone Derivatives. ResearchGate. [Link]

• Reddit. (2024, March 16). How to minimize side products of this reaction. r/OrganicChemistry. [Link]

• Taylor & Francis. (n.d.). Fluoroquinolones – Knowledge and References. Taylor & Francis. [Link]

• Pirgal, D., et al. (2022). Microwave assisted synthesis of 3-substituted aryl aminochloro flouroquinoline derivatives for antimicrobial activities. Journal of Medical Pharmaceutical and Allied Sciences, 11(6), 5461-5468. [Link]

• Scribd. (n.d.). Chapter 6 - Safety Precautions On The Application of Microwaves in Laboratory. Scribd. [Link]

• Organic Syntheses. (n.d.). The 12-l. flask is then connected with the steam-distillation apparatus shown in. Organic Syntheses. [Link]

• BS Publications. (n.d.). PART - 1 INTRODUCTION. BS Publications. [Link]

• SlideShare. (n.d.). Preparation and Properties of Quinoline. SlideShare. [Link]

• University of Rochester. (n.d.). How To: Troubleshoot a Reaction. Department of Chemistry. [Link]

• International Journal of Chemical Science. (2021, May 13). Microwave assisted organic synthesis (MAOS). [Link]

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Technical Notes & Optimization

Technical Support Center: Maximizing Yield in the Hydrolysis of 7-Chloro-8-fluoroquinoline-3-carboxylic Acid Precursors

Welcome to the technical support center for the synthesis of 7-Chloro-8-fluoroquinoline-3-carboxylic acid. This guide is designed for researchers, chemists, and drug development professionals to troubleshoot and optimize the critical hydrolysis step, typically the conversion of an ester precursor (e.g., ethyl 7-chloro-8-fluoroquinoline-3-carboxylate) to the final carboxylic acid. Achieving a high yield in this transformation is frequently challenged by incomplete reactions and the formation of undesirable byproducts.

This document provides in-depth, field-tested solutions and detailed protocols to help you navigate these challenges effectively.

Frequently Asked Questions (FAQs)

Q1: My hydrolysis reaction is giving a low yield. What are the most common causes?

Low yield is the most frequently reported issue and typically stems from two primary sources: incomplete conversion of the starting ester and the formation of side products through competing reaction pathways.

• Incomplete Hydrolysis: The saponification of the ester to a carboxylate is an equilibrium process. Insufficient reaction time, inadequate temperature, or a suboptimal concentration of the base (e.g., NaOH, KOH) can lead to a significant amount of unreacted starting material remaining.[1][2]

• Side Reactions (Nucleophilic Aromatic Substitution - SNAr): This is a critical and often overlooked issue. The quinoline ring, particularly with an electron-withdrawing group like a carboxylate at the 3-position, is activated towards nucleophilic attack.[3][4] The hydroxide ion (OH⁻) used for hydrolysis is a potent nucleophile and can displace the chloro or fluoro substituents on the aromatic ring, leading to hydroxylated impurities (e.g., 7-hydroxy-8-fluoro... or 7-chloro-8-hydroxy...).[3][5][6]

Q2: Which is more susceptible to substitution, the chlorine at C7 or the fluorine at C8?

In nucleophilic aromatic substitution (SNAr) reactions, the reactivity of halogens is often the reverse of what is seen in SN1/SN2 reactions. The rate-determining step is the initial attack of the nucleophile on the aromatic ring.[6] Fluorine's high electronegativity makes the carbon atom it is attached to (C8) highly electrophilic and thus more susceptible to nucleophilic attack.[3][6] Therefore, under harsh basic conditions, the formation of the 8-hydroxy byproduct is a significant risk.

Q3: How can I minimize the formation of SNAr byproducts during base-catalyzed hydrolysis?

The key is to find conditions that favor ester hydrolysis over nucleophilic aromatic substitution. This involves carefully controlling the reaction parameters to exploit the different activation energies of the two competing reactions.

• Temperature Control: Keep the reaction temperature as low as possible while still allowing for complete ester hydrolysis. Start with trials at room temperature or slightly elevated temperatures (e.g., 40-50°C) before resorting to reflux.

• Concentration of Base: Use the minimum effective concentration of NaOH or KOH. A large excess of hydroxide ions increases the probability of SNAr side reactions.

• Reaction Time: Monitor the reaction closely using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).[1] Stop the reaction as soon as the starting ester has been consumed to prevent prolonged exposure to conditions that promote byproduct formation.

Q4: Is acid-catalyzed hydrolysis a viable alternative to avoid SNAr side reactions?

Yes, acid-catalyzed hydrolysis is an excellent alternative that can circumvent the issue of SNAr byproducts. Since water is the nucleophile in this case, and it is much weaker than the hydroxide ion, the risk of displacing the chloro or fluoro substituents is significantly reduced.[7]

However, this method has its own challenges:

• Reversibility: The reaction is an equilibrium process. To drive it to completion, a large excess of water is required.[2][7]

• Harsher Conditions: It often requires higher temperatures and refluxing for extended periods with strong acids like H₂SO₄ or HCl in a co-solvent like acetic acid.[8]

• Potential for Degradation: Some quinoline derivatives can be sensitive to prolonged exposure to strong acids at high temperatures, potentially leading to decarboxylation or other degradation pathways.

Q5: How can I effectively monitor the reaction to determine the optimal endpoint?

Proper reaction monitoring is crucial for maximizing yield.

• TLC Analysis: This is a quick and effective method. Use a suitable solvent system (e.g., Ethyl Acetate/Hexanes) to clearly separate the starting ester from the more polar carboxylic acid product. The product will typically have a lower Rf value and will appear at the baseline if the developing solvent is not sufficiently polar.

• HPLC Analysis: For more precise monitoring, HPLC is the preferred method.[9] It allows for the quantification of the starting material, the desired product, and any byproducts that may have formed. This data is invaluable for optimizing reaction conditions.

Troubleshooting Guide: A Decision Workflow

If you are experiencing low yields, use the following decision tree to diagnose and solve the issue.

Caption: Troubleshooting decision tree for low-yield hydrolysis.

Optimized Experimental Protocols

Protocol 1: Optimized Base-Catalyzed Hydrolysis (Saponification)

This protocol is designed to minimize SNAr side reactions by using controlled conditions.

• Dissolution: Dissolve ethyl 7-chloro-8-fluoroquinoline-3-carboxylate (1.0 eq) in a suitable co-solvent like ethanol or THF (approx. 10-20 mL per gram of ester).

• Base Addition: To the stirred solution, add a 2M aqueous solution of sodium hydroxide (NaOH) (1.5 - 2.0 eq) dropwise at room temperature.

• Heating and Monitoring: Gently heat the mixture to 45-50°C. Monitor the disappearance of the starting material by TLC every 30 minutes. The reaction is typically complete within 2-4 hours.[1]

• Cooling and Quenching: Once the starting material is consumed, cool the reaction mixture to room temperature. If using an organic co-solvent, remove it under reduced pressure.

• Acidification: Dilute the remaining aqueous solution with water and cool in an ice bath. Slowly acidify the mixture to a pH of approximately 2-3 using 2M hydrochloric acid (HCl). A precipitate of the carboxylic acid should form.

• Isolation: Stir the cold slurry for 30 minutes, then collect the solid product by vacuum filtration.

• Washing and Drying: Wash the filter cake thoroughly with cold deionized water until the filtrate is neutral. Dry the product under vacuum at 50-60°C to a constant weight.

Protocol 2: Acid-Catalyzed Hydrolysis

This protocol is recommended if SNAr byproducts remain a significant issue with base catalysis.

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, suspend ethyl 7-chloro-8-fluoroquinoline-3-carboxylate (1.0 eq) in a mixture of glacial acetic acid (5-10 volumes) and water (5-10 volumes).

• Catalyst Addition: Carefully add concentrated sulfuric acid (H₂SO₄) (0.5 - 1.0 eq) to the mixture.

• Reflux and Monitoring: Heat the mixture to reflux (approx. 100-110°C) with vigorous stirring. Monitor the reaction by HPLC or TLC. The reaction may take 4-12 hours to reach completion.[8]

• Cooling and Precipitation: After the reaction is complete, cool the mixture to room temperature and then place it in an ice bath. The product may precipitate directly. If not, slowly pour the mixture into a larger volume of ice-cold water to induce precipitation.

• Isolation: Stir the cold slurry for 30 minutes, then collect the solid product by vacuum filtration.

• Washing and Drying: Wash the filter cake extensively with cold deionized water to remove residual acid. Dry the product under vacuum at 60-70°C to a constant weight.

Data Summary Tables

Table 1: Comparison of Hydrolysis Methods

Parameter	Base-Catalyzed Hydrolysis	Acid-Catalyzed Hydrolysis
Primary Reagents	NaOH or KOH in H₂O/Co-solvent	H₂SO₄ or HCl in Acetic Acid/H₂O
Reaction Type	Irreversible (Saponification)[2]	Reversible Equilibrium[7]
Typical Temperature	25 - 50°C	100 - 110°C (Reflux)
Primary Advantage	Faster reaction times, milder temperatures	Avoids SNAr side reactions
Primary Disadvantage	Risk of SNAr byproducts	Reversible, requires harsher conditions

Table 2: Potential Byproducts and Identification

Compound Name	Formation Pathway	Expected Mass (M+H)⁺	Key Analytical Feature
7-Hydroxy-8-fluoroquinoline-3-carboxylic acid	SNAr at C7	208.04	Absence of Chlorine isotope pattern in MS
7-Chloro-8-hydroxyquinoline-3-carboxylic acid	SNAr at C8	226.01	Shift in NMR signals for aromatic protons
Ethyl 7-chloro-8-fluoroquinoline-3-carboxylate	Incomplete Reaction	268.04	Ester peaks in IR/NMR, lower polarity in TLC/HPLC

Mechanistic Overview

The following diagram illustrates the desired hydrolysis pathway versus the competing SNAr side reaction at the C8 position.

Caption: Competing reaction pathways during base-catalyzed hydrolysis.

References

• BenchChem. (2025). Technical Support Center: Synthesis of 8-Fluoroquinoline-3-carboxamide. BenchChem.

• Synthesis of New 7-chloro-8-substituted-1,4-dihydro-4-oxo-quinolin-3-carboxylic Acids. (2025, August 15). ResearchGate. [Link]

• BenchChem. (2025).
• Process for the hydrolysis of quinolone carboxylic esters. (2019).

• Chemistry Steps. (2021, August 9). Nucleophilic Aromatic Substitution. Chemistry Steps. [Link]

• Synthesis and Antibacterial Properties of New 8-Nitrofluoro quinolone Derivatives. (n.d.). PMC. [Link]

• Master Organic Chemistry. (2018, August 20). Nucleophilic Aromatic Substitution: Introduction and Mechanism. Master Organic Chemistry. [Link]

• Acid-catalyzed carboxylic acid esterification and ester hydrolysis mechanism. (n.d.). RSC Publishing. [Link]

• Recent spectrophotometric and electroanalytical methods used for the determination of quinoline-based compounds. (2023, May 16). PMC. [Link]

• Synthesis method of 7-hydroxyquinoline-4-carboxylic acid. (n.d.).

• Acid-catalyzed hydrolysis kinetics of organic hydroperoxides: computational strategy and structure–activity relationship. (2025, October 10). ACP. [Link]

• Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis as a Privileged Structure in Medicinal Chemistry. (2024, December 20). PMC. [Link]

• Chemistry Steps. (2020, February 22). Ester Hydrolysis: Acid and Base-Catalyzed Mechanism. Chemistry Steps. [Link]

• Hydrolysis of haloalkanes. (2021, February 28). YouTube. [Link]

• Fragment-based screening and hit-based substructure search: Rapid discovery of 8-hydroxyquinoline-7-carboxylic acid as a low-cytotoxic, nanomolar metallo β-lactamase inhibitor. (2021, October 15). PubMed. [Link]

• Identification of Acid Hydrolysis Metabolites of the Pimelea Toxin Simplexin for Targeted UPLC-MS/MS Analysis. (2023, September 5). MDPI. [Link]

• Selected electroanalytical methods used for the detection of quinoline-based compounds. (n.d.). ResearchGate. [Link]

• Hydrolysis of Halogenoalkanes | Overview & Research Examples. (n.d.). Perlego. [Link]

• Chemistry LibreTexts. (2023, January 22). Acid Catalyzed Hydrolysis of Esters. Chemistry LibreTexts. [Link]

• Method of 8-hydroxyquinoline determination. (n.d.).

• Alkyl Halide Reactivity. (n.d.). MSU chemistry. [Link]

• M.Sc Semister I Paper I Inorganic Chemistry. (n.d.). BRA Bihar University. [Link]

• Preparation method of 7-chloro-8-quinoline carboxylic acid. (n.d.).

• Synthesis of β-hydroxy carboxylic acids, esters and amides. (n.d.). Organic Chemistry Portal. [Link]

• Transition-state effects in acid-catalyzed aryl epoxide hydrolyses. (2004, August 6). PubMed. [Link]

• Nonenzymatic and enzymatic hydrolysis of alkyl halides: A theoretical study of the SN2 reactions of acetate and hydroxide ions with alkyl chlorides. (n.d.). PMC. [Link]

• Concerted nucleophilic aromatic substitution with 19F− and 18F−. (n.d.). PMC. [Link]

• Rapid and Green Analytical Method for the Determination of Quinoline Alkaloids from Cinchona succirubra Based on Microwave-Integrated Extraction and Leaching (MIEL) Prior to High Performance Liquid Chromatography. (2011, November 14). MDPI. [Link]

• HYDROLYSIS. (n.d.). University of Toronto. [Link]

• Regioselectivity and Substituent Effects. (n.d.). Introduction to Organic Chemistry. [Link]

• HYDROLYSIS REACTIONS. (2018, February 19). Yıldız Technical University. [Link]

• COPPER-CATALYZED HYDROLYSIS OF BROMOISOQUINOLINES: PREPARATION OF HYDROXYISOQUINOLINES. (n.d.). Connect Journals. [Link]

• Base hydrolysis# Inorganic Reaction Mechanism # PART 2. (2022, March 16). YouTube. [Link]

• Aromatic Nucleophilic Substitution. (n.d.). Dalal Institute. [Link]

• Nucleophilic aromatic substitution. (n.d.). Wikipedia. [Link]

• Nucleophilic Aromatic Substitution Reaction Mechanism - Meisenheimer Complex & Benzyne Intermediate. (2017, January 14). YouTube. [Link]

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Purification of fluoroquinolone intermediates by recrystallization vs chromatography

Welcome to the technical support center for the purification of fluoroquinolone intermediates. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth guidance and troubleshooting for the critical purification steps in the synthesis of fluoroquinolone-based Active Pharmaceutical Ingredients (APIs). Here, we will explore the nuances of recrystallization and chromatography, offering practical advice in a question-and-answer format to address the specific challenges you may encounter.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common questions regarding the choice between recrystallization and chromatography for the purification of fluoroquinolone intermediates.

Q1: What are the primary advantages of using recrystallization for purifying fluoroquinolone intermediates?

Recrystallization is a powerful and cost-effective technique for purifying solid organic compounds, making it a preferred method in pharmaceutical manufacturing.[1][2][3] Its primary advantages include:

• High Selectivity for Target Molecules: Crystallization is an inherently selective process that can yield high-purity products.[4][5] By carefully selecting a solvent system, the desired fluoroquinolone intermediate can be encouraged to crystallize while impurities remain in the solution (mother liquor).[2]

• Cost-Effectiveness and Scalability: Recrystallization is generally less expensive than chromatography, especially at a large scale.[6] The process is relatively simple and does not require sophisticated equipment, making it highly scalable for industrial production.[3][6]

• Control over Physicochemical Properties: Beyond chemical purity, recrystallization allows for control over critical solid-state properties of the API intermediate, such as polymorphic form, particle size, and crystal morphology.[4][7] These characteristics are crucial for the final drug product's performance, including its stability and bioavailability.[7][8][9]

Q2: When is chromatography the more appropriate choice for purifying fluoroquinolone intermediates?

While recrystallization is often favored, chromatography, particularly High-Performance Liquid Chromatography (HPLC), becomes the method of choice in several scenarios:[10][11][12]

• Complex Mixtures and Closely Related Impurities: When dealing with complex mixtures containing impurities that are structurally very similar to the target compound, recrystallization may not provide adequate separation.[1] Chromatography offers superior resolving power in such cases.[11]

• Small-Scale Purification and Early-Stage Development: In the early stages of drug discovery and development, when material is scarce and high purity is needed for analytical purposes, preparative HPLC is often used.[6][10] It allows for the rapid purification of small quantities of material.[10]

• Purification of Non-Crystalline or Oily Compounds: If the fluoroquinolone intermediate is an oil or does not readily crystallize, chromatography is the go-to purification method.[1]

• Removal of Trace-Level Impurities: To meet stringent regulatory requirements for impurity levels (e.g., genotoxic impurities), chromatography can be employed to remove trace amounts of contaminants that may persist after recrystallization.[1][13]

Q3: How does the polarity of fluoroquinolone intermediates impact the choice of purification technique?

Fluoroquinolones are often polar compounds due to the presence of carboxylic acid and amino groups.[14] This polarity significantly influences the selection and design of the purification method:

• Recrystallization: The polarity of the intermediate dictates the choice of solvent. A suitable solvent will have a polarity that is moderately different from the solute, allowing for high solubility at elevated temperatures and low solubility at room temperature.[15] For polar fluoroquinolones, polar solvents like alcohols or water, or a mixed solvent system, are often employed.[16]

• Chromatography: The polarity of the analyte is a key factor in selecting the chromatographic mode.[17]

  • Reversed-Phase (RP) HPLC: This is a common technique for polar compounds, often using C18 columns. However, highly polar analytes may have poor retention.[18] Specialized columns with polar-embedded or polar-endcapped phases can improve retention.[17]

  • Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC is well-suited for highly polar, water-soluble compounds and uses a polar stationary phase with a high-organic mobile phase.[17][18]

  • Normal-Phase (NP) Chromatography: This mode uses a polar stationary phase and a non-polar mobile phase and is effective for separating isomers and non-ionized polar analytes.[17]

Q4: Can a combination of recrystallization and chromatography be beneficial?

Yes, a hybrid approach is often the most effective strategy. A common workflow involves an initial purification by recrystallization to remove the bulk of impurities, followed by a final polishing step using chromatography to remove any remaining trace impurities and achieve the desired high purity required for pharmaceutical applications.[1]

Section 2: Troubleshooting Guides

This section provides practical troubleshooting advice for common issues encountered during the purification of fluoroquinolone intermediates by recrystallization and chromatography.

Guide 1: Troubleshooting Recrystallization

dot graph TD { A[Start: Poor Recrystallization Outcome] --> B{What is the issue?}; B --> C[No Crystals Form]; B --> D[Oiling Out]; B --> E[Low Yield]; B --> F[Poor Purity];

}

Caption: Troubleshooting workflow for common recrystallization problems.

Issue 1: No Crystals Form Upon Cooling

• Plausible Cause: The solution may not be sufficiently supersaturated. This can happen if too much solvent was added initially.

• Troubleshooting Steps:

  • Induce Crystallization: Try scratching the inside of the flask with a glass rod at the surface of the solution.[19] The microscopic scratches on the glass can provide nucleation sites for crystal growth.

  • Seed Crystals: If you have a small amount of the pure compound, add a tiny crystal to the solution. This "seed" will act as a template for further crystallization.[19]

  • Reduce Solvent Volume: Gently heat the solution to evaporate some of the solvent, thereby increasing the concentration of the solute. Allow the more concentrated solution to cool again.

  • Cool to a Lower Temperature: If crystals still do not form at room temperature, try cooling the flask in an ice bath.

Issue 2: The Compound "Oils Out" Instead of Crystallizing

• Plausible Cause: The solute is coming out of the solution above its melting point, forming a liquid layer instead of solid crystals. This can occur if the boiling point of the solvent is higher than the melting point of the solute, or if the solution is cooled too quickly.

• Troubleshooting Steps:

  • Re-heat and Add More Solvent: Heat the solution until the oil redissolves. Add a small amount of additional solvent to lower the saturation point.

  • Slow Cooling: Allow the solution to cool very slowly. You can insulate the flask to slow down the rate of heat loss.

  • Solvent Selection: If the problem persists, you may need to choose a solvent with a lower boiling point.

Issue 3: The Final Product Has Low Purity

• Plausible Cause: Impurities may have been trapped within the crystal lattice (inclusion) or adsorbed onto the crystal surface.[4][5] This is more likely to happen if the crystallization occurs too rapidly.

• Troubleshooting Steps:

  • Slower Crystallization: Repeat the recrystallization process, but allow the solution to cool more slowly to promote the formation of larger, purer crystals.[1]

  • Washing the Crystals: Ensure the collected crystals are washed with a small amount of cold, fresh solvent to remove any impurities adhering to the surface.[1]

  • Second Recrystallization: For highly impure samples, a second recrystallization may be necessary.

  • Consider Chromatography: If impurities have very similar solubility profiles to the product, chromatography may be required for effective separation.[1][13]

Guide 2: Troubleshooting Column Chromatography

dot graph TD { A[Start: Poor Chromatographic Separation] --> B{What is the issue?}; B --> C[Poor Resolution/Overlapping Peaks]; B --> D[Peak Tailing or Fronting]; B --> E[No Compound Eluting]; B --> F[Cracked or Channeled Column Bed];

}

Caption: Troubleshooting guide for column chromatography issues.

Issue 1: Poor Separation of Compounds

• Plausible Cause: The chosen mobile phase may not be optimal for resolving the components of the mixture.

• Troubleshooting Steps:

  • Optimize the Mobile Phase: The key to good separation is selecting the right solvent system.[20] Thin-Layer Chromatography (TLC) can be used as a quick and inexpensive way to screen for the best mobile phase before running the column.[20]

  • Gradient Elution: Instead of using a single solvent system (isocratic elution), a gradient elution can be employed.[20] This involves gradually increasing the polarity of the mobile phase during the separation, which can help to resolve compounds with a wide range of polarities.[20]

  • Change the Stationary Phase: If optimizing the mobile phase is not sufficient, consider using a different stationary phase (e.g., alumina instead of silica gel, or a different type of reversed-phase material).[20]

Issue 2: The Compound is Not Eluting from the Column

• Plausible Cause: The mobile phase may be too weak to move the compound through the column, or the compound may be insoluble in the mobile phase.

• Troubleshooting Steps:

  • Increase Mobile Phase Strength: Gradually increase the polarity of the mobile phase to increase its eluting power.

  • Check Solubility: Ensure that your compound is soluble in the mobile phase you are using. If not, a different solvent system is required.

Issue 3: Cracks or Channels in the Column Packing

• Plausible Cause: This is usually due to improper packing of the column or allowing the column to run dry.

• Troubleshooting Steps:

  • Proper Packing Technique: It is crucial to pack the column uniformly to avoid channels.[20] Both wet and dry packing methods can be used, but consistency is key.[20]

  • Never Let the Column Run Dry: The top of the stationary phase should always be covered with the mobile phase. If it runs dry, cracks will form, and the separation will be compromised.

Section 3: Comparative Analysis and Protocols

Comparison of Purification Techniques

Feature	Recrystallization	Chromatography
Principle	Differential solubility in a solvent at different temperatures.[21]	Differential partitioning between a stationary and a mobile phase.[11]
Primary Use	Purification of solid compounds, removal of bulk impurities.[22]	Separation of complex mixtures, purification of small quantities, removal of trace impurities.[10][11]
Advantages	Cost-effective, highly scalable, allows control over physical properties.[3][6]	High resolution, applicable to a wide range of compounds, can be automated.[6][12]
Disadvantages	Not suitable for oils or non-crystalline compounds, may not remove closely related impurities.[1]	More expensive, less scalable for bulk purification, can be time-consuming to develop methods.[6]
Typical Purity	>99% achievable with multiple recrystallizations.[2]	Can achieve very high purity (>99.9%).
Throughput	High for bulk manufacturing.	Lower for preparative applications.

Experimental Protocols

Protocol 1: General Recrystallization Procedure for a Fluoroquinolone Intermediate

• Solvent Selection: Choose a suitable solvent or solvent pair in which the intermediate has high solubility at elevated temperatures and low solubility at room temperature.[22]

• Dissolution: In a flask, add the crude fluoroquinolone intermediate. Add the minimum amount of hot solvent required to completely dissolve the solid.[1]

• Hot Filtration (if necessary): If there are insoluble impurities, perform a hot gravity filtration to remove them.[21]

• Cooling and Crystallization: Allow the hot, clear solution to cool slowly to room temperature. Crystal formation should begin.[1] For better yield, the flask can be placed in an ice bath after it has reached room temperature.

• Isolation of Crystals: Collect the crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of cold, fresh solvent to remove any remaining mother liquor.[1]

• Drying: Dry the purified crystals in a vacuum oven to remove any residual solvent.

Protocol 2: General Column Chromatography Procedure for a Fluoroquinolone Intermediate

• Stationary and Mobile Phase Selection: Based on the polarity of the intermediate and impurities, choose an appropriate stationary phase (e.g., silica gel for normal-phase, C18 for reversed-phase) and a mobile phase system that provides good separation on TLC.[20]

• Column Packing: Carefully pack the column with the chosen stationary phase, ensuring a uniform and bubble-free bed.[20]

• Sample Loading: Dissolve the crude intermediate in a minimal amount of the mobile phase or a suitable solvent and carefully load it onto the top of the column.

• Elution: Begin eluting the column with the mobile phase, collecting fractions at the outlet.[11]

• Fraction Analysis: Analyze the collected fractions using TLC or HPLC to determine which fractions contain the pure product.

• Solvent Evaporation: Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified fluoroquinolone intermediate.

References

• A Structured Approach To Cope with Impurities during Industrial Crystalliz
• Mastering Column Chromatography: Techniques and Tips - Chrom Tech, Inc. (2024, November 20).
• How to Purify an organic compound via recrystallization or reprecipitation?
• Sample Preparation Approaches for Determination of Quinolones in Aqueous Matrixes: System
• Purific
• Recrystallization Guide: Process, Procedure, Solvents - Mettler Toledo. (n.d.).
• Confirmation of Fluoroquinolone Antibiotics by HPLC Ion Trap Mass Spectrometry - NUCLEUS inform
• Simultaneous Quantification of Some Fluoroquinolone Residues in Real Wastewater Effluents Using CZE - MDPI. (2023, May 5).
• A Structured Approach To Cope with Impurities during Industrial Crystallization Development - ACS Public
• Effective solvent system selection in the recrystallization purification of pharmaceutical products | Request PDF - ResearchG
• Recrystallization of Active Pharmaceutical Ingredients - SciSpace. (n.d.).
• Breaking Down the Methods: Chromatography and Crystallization in Chiral Resolution. (2025, March 15).
• HPLC and CE Procedures for the Determination of Fluoroquinolones (2020–2025) - PMC. (2026, February 27).
• Column Chromatography: Principles, Procedure, and Applications - Phenomenex. (2025, December 12).
• Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques - W
• HPLC Method for Determination of Enantiomeric Purity of a Novel Respiratory Fluoroquinolone: WCK 1152 - PMC. (n.d.).
• Mastering Column Chromatography: Top Interview Questions & Practical Insights | by Dr Pramod I Free Online Pharmaceutical Training | Medium. (2025, October 13).
• Pharmaceutical Crystallization in drug development | Syrris. (2024, October 22).
• API Purification | Pharmaceutical Technology. (2025, March 13).
• Crystallization in Pharmaceutical Manufacturing: Optimizing Drug Stability and Bioavailability - Longdom Publishing. (2025, January 27).
• Simultaneous determination of eleven quinolones antibacterial residues in marine products and animal tissues by liquid chromatography with fluorescence detection - Journal of Food and Drug Analysis. (n.d.).
• Experimental No. (4) Recrystallization Recrystallization Purpose of experimental To separate organic compounds (solid)
• Quinolone Derivative Physicochemical Studies: Phase Equilibria in Water and Alcoholic Solutions, Ionization Constants, and Calorimetric Analyses | Journal of Chemical & Engineering Data - ACS Public
• 3.6F: Troubleshooting - Chemistry LibreTexts. (2022, April 7).
• Picking the best purification method for your API can be a tricky challenge. (n.d.).
• Kumar et al., IJPSR, 2016; Vol. 7(2): 531-542. (2015, August 25).
• Chromatography Techniques for Polar Analytes: Column Selection Guide - Pharma Now. (n.d.).
• Signal Derivatization for HPLC Analysis of Fluoroquinolone Antibiotic Residues in Milk Products | Request PDF - ResearchG
• Separation and purification applications for mutagenic impurities. (2017, June 29).
• Recrystallization of Drugs: Significance on Pharmaceutical Processing - SciSpace. (2012, March 7).
• How to Retain Polar and Nonpolar Compounds on the Same HPLC Stationary Phase with an Isocratic Mobile Phase | LCGC Intern
• Column Chromatography: Interview Questions - PharmaGuru. (2025, October 12).
• recrystallization, filtr
• Optimization of Chromatographic Conditions for the Analysis of Polar Metabolites in Aqueous Solutions by UPC2-MS : W
• Recrystallization Definition, Principle &Purpose - PraxiLabs. (2022, November 7).
• The Basics of Running a Chromatography Column - Bitesize Bio. (2024, September 9).
• Improved extraction of fluoroquinolones with recyclable ionic-liquid-based aqueous biphasic systems† - PMC. (n.d.).

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Technical Support Center: Purification of Quinolinic Acid from Aniline Impurities

This guide provides in-depth technical assistance for researchers, scientists, and drug development professionals facing the common challenge of removing unreacted aniline impurities from quinolinic acid products. The following sections offer a combination of theoretical principles, practical FAQs, troubleshooting guides, and detailed protocols to ensure the highest purity of your final product.

Section 1: Fundamental Principles & Key Physicochemical Data

The successful separation of aniline from quinolinic acid hinges on exploiting their distinct physicochemical properties, primarily the significant difference in their acidity and basicity. Quinolinic acid is a dicarboxylic acid, making it acidic, while aniline is an aromatic amine, rendering it basic. This fundamental difference is the cornerstone of the most effective purification strategy: acid-base extraction.

Their differing properties are quantified by their pKa values and solubility profiles, which are summarized below.

Compound	Molecular Formula	Structure	pKa	Solubility Profile
Quinolinic Acid	C₇H₅NO₄	Pyridine-2,3-dicarboxylic acid	pKa₁ = 2.43, pKa₂ = 5.48[1]	Moderately soluble in water (11 g/L)[1]; generally low solubility in non-polar organic solvents.
Aniline	C₆H₅NH₂	Phenylamine	pKa of conjugate acid (C₆H₅NH₃⁺) = 4.63[2]	Moderately soluble in water; highly soluble in most organic solvents like diethyl ether, ethanol, and benzene.[3]

The key takeaway is that aniline, as a weak base, will react with a strong acid (like HCl) to form a water-soluble salt (anilinium chloride).[4] In contrast, quinolinic acid, being acidic, will remain in its less water-soluble form under acidic conditions but will readily dissolve in a basic aqueous solution.

Section 2: Frequently Asked Questions (FAQs)

Q1: What is the most reliable and straightforward method for removing aniline from my quinolinic acid product?

A1: The most effective and widely used method is acid-base extraction . This technique leverages the basicity of aniline. By dissolving your crude product in an organic solvent and washing it with an aqueous acid solution (e.g., 1M HCl), the aniline impurity is protonated, forming the water-soluble anilinium chloride salt.[4] This salt then partitions into the aqueous layer, which can be easily separated from the organic layer containing your purified quinolinic acid.

Q2: Can I use recrystallization to purify my quinolinic acid?

A2: Yes, recrystallization is a viable secondary or alternative purification method.[5][6] The success of this technique depends on finding a solvent system where quinolinic acid has high solubility at elevated temperatures and low solubility at cooler temperatures, while aniline remains soluble at all temperatures. Water or mixed solvent systems are often good starting points. However, for significant amounts of aniline impurity, acid-base extraction is generally more efficient as a primary purification step.

Q3: How do I choose between acid-base extraction and recrystallization?

A3: Your choice depends on the level of impurity and your experimental scale.

• For high levels of aniline contamination (>5-10%): Start with acid-base extraction to remove the bulk of the impurity. You can then follow up with a recrystallization step to achieve higher purity and obtain a crystalline final product.

• For low levels of aniline contamination (<5%): A carefully optimized recrystallization may be sufficient.

• For large-scale purification: Acid-base extraction is typically more scalable and cost-effective for removing large quantities of basic impurities.

The following flowchart can guide your decision-making process:

Figure 1. Decision workflow for selecting a purification method.

Section 3: Troubleshooting Guide

Q1: After performing an acid-base extraction, my HPLC analysis still shows a significant aniline peak. What went wrong?

A1: This is a common issue and can be attributed to several factors:

• Insufficient Acid: The amount of aqueous acid used was not enough to protonate all the aniline. Ensure you use a molar excess of acid relative to the estimated amount of aniline impurity.

• Inefficient Mixing: The two phases (organic and aqueous) were not mixed vigorously enough. This results in poor surface area contact and incomplete extraction. Ensure you shake the separatory funnel well, venting frequently.

• Incorrect pH: The pH of the aqueous layer was not sufficiently acidic. For aniline (pKa of conjugate acid ~4.6), the pH of the aqueous wash should ideally be below 2 to ensure complete protonation.[2][7] Check the pH with litmus or pH paper.

• Too Few Extractions: A single extraction may not be sufficient. It is always more effective to perform multiple extractions with smaller volumes of the aqueous acid solution than one extraction with a large volume.

Q2: I'm losing a significant amount of my quinolinic acid product during recrystallization. How can I improve my yield?

A2: Product loss during recrystallization is typically due to one of the following:

• Using too much solvent: This is the most common mistake. If too much hot solvent is used to dissolve the crude product, the solution will not become saturated upon cooling, and much of your product will remain dissolved. Always aim to use the minimum amount of hot solvent necessary for complete dissolution.

• Cooling the solution too quickly: Rapid cooling can lead to the formation of small, impure crystals or an oil. Allow the solution to cool slowly to room temperature before moving it to an ice bath.

• Premature crystallization: If the solution cools and crystals form in the funnel during a hot filtration step (used to remove insoluble impurities), you will lose product. Ensure your funnel and receiving flask are pre-heated.

Q3: My final product has a yellowish or brownish tint, even after purification. What causes this and how can I fix it?

A3: Aniline is prone to air oxidation, which forms colored impurities.[8] If your crude product has been stored for a while, these colored, often polymeric, impurities may have formed.

• Solution: During the recrystallization process, you can add a small amount of activated charcoal (Norit) to the hot solution before filtration. The activated charcoal will adsorb the colored impurities, which are then removed during the hot filtration step. Use charcoal sparingly, as it can also adsorb some of your desired product.

Section 4: Detailed Experimental Protocols

Protocol 4.1: High-Efficiency Acid-Base Extraction

This protocol describes the removal of aniline from a solution of quinolinic acid in an organic solvent.

Materials:

• Crude quinolinic acid product dissolved in a suitable organic solvent (e.g., diethyl ether, ethyl acetate).

• 1M Hydrochloric Acid (HCl) solution.

• Saturated sodium chloride (brine) solution.

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄).

• Separatory funnel, beakers, Erlenmeyer flask.

• Rotary evaporator.

Procedure:

• Preparation: Dissolve the crude quinolinic acid in an appropriate volume of an organic solvent in which it is soluble but that is immiscible with water (e.g., ethyl acetate). Transfer this solution to a separatory funnel.

• First Acid Wash: Add an equal volume of 1M HCl to the separatory funnel. Stopper the funnel and shake vigorously for 30-60 seconds, inverting the funnel and venting frequently to release pressure.

• Phase Separation: Allow the layers to separate completely. The top layer will typically be the organic phase, and the bottom will be the aqueous phase (containing the anilinium chloride salt). Drain the lower aqueous layer into a beaker.

• Repeat Acid Wash: Repeat steps 2 and 3 at least two more times to ensure complete removal of aniline.

• Brine Wash: Wash the organic layer with a saturated brine solution. This helps to remove any residual water from the organic phase. Drain the aqueous layer.

• Drying: Transfer the organic layer to a clean Erlenmeyer flask and add a small amount of anhydrous MgSO₄ or Na₂SO₄ to dry the solution. Swirl the flask and let it sit for 10-15 minutes.

• Isolation: Filter the drying agent from the solution. The purified quinolinic acid can then be isolated by removing the solvent under reduced pressure using a rotary evaporator.

Figure 2. Mechanism of aniline removal via acid-base extraction.

Section 5: Analytical Verification of Purity

After purification, it is crucial to verify the absence of aniline. Several analytical techniques are suitable for this purpose.

• High-Performance Liquid Chromatography (HPLC): This is one of the most common and sensitive methods. A reversed-phase C18 column can effectively separate the more polar quinolinic acid from the less polar aniline.[9][10] The absence of a peak corresponding to the retention time of an aniline standard confirms its removal.

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is also highly effective for detecting volatile impurities like aniline.[11][12] The mass spectrum provides definitive identification of any residual aniline.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR spectroscopy can be used for a qualitative and quantitative assessment. The aromatic protons of aniline appear in a distinct region (typically 6.5-7.5 ppm) from those of the pyridine ring in quinolinic acid (typically 7.5-9.0 ppm).[1] Integrating the respective peaks can quantify the level of residual impurity.

Section 6: References

• Recovery of Aniline from Aqueous Solution Using the Membrane Aromatic Recovery System (MARS). (2002). Industrial & Engineering Chemistry Research. Available at: [Link]

• How do I remove aniline from the reaction mixture? (2014). ResearchGate. Available at: [Link]

• HPLC Method for Analysis of Quinolinic acid on Newcrom BH Column. (2023). SIELC Technologies. Available at: [Link]

• Purify and dry aniline? (2014). Reddit. Available at: [Link]

• How to obtain pure aniline from a mixture of phenol and aniline? (2014). Chemistry Stack Exchange. Available at: [Link]

• Remedial Technologies for Aniline and Aniline Derivatives Elimination from Wastewater. (2019). Journal of Health and Pollution. Available at: [Link]

• Simultaneous Determination Method of Aniline and Quinoline in Drinking Water by LC/MS/MS. (2018). ResearchGate. Available at: [Link]

• Production of quinolinic acid. (1991). Google Patents. Available at:

• Secretion of Quinolinic Acid, an Intermediate in the Kynurenine Pathway, for Utilization in NAD+ Biosynthesis in the Yeast Saccharomyces cerevisiae. (2019). Applied and Environmental Microbiology. Available at: [Link]

• Quinolinic Acid. PubChem, National Institutes of Health. Available at: [Link]

• Determination of aniline and quinoline compounds in textiles. (2016). Journal of Chromatography A. Available at: [Link]

• A method for purifying 8-hydroxyquinoline reaction solution. (2024). Google Patents. Available at:

• Method for purifying quinolinecarboxylic acid derivative. (2005). Google Patents. Available at:

• Quinolinic acid. Wikipedia. Available at: [Link]

• Recrystallization. University of California, Los Angeles. Available at: [Link]

• Determination of Aniline and Its Derivatives in Environmental Water by Capillary Electrophoresis with On-Line Concentration. (2013). International Journal of Environmental Research and Public Health. Available at: [Link]

• LC-MS/MS Detection of Tryptophan, Kynurenine, Kynurenic Acid, and Quinolinic Acid in Urine Samples from Drug-Positive and Illicit Drug-Negative Patients with a Known History of Substance Use Disorder. (2022). Metabolites. Available at: [Link]

• Organic Acid-Base pKa Table. Scribd. Available at: [Link]

• Amines. University of Calgary. Available at: [Link]

• Separation of aniline from water and wastewater samples based on activated carbon nanoparticles and dispersive solid phase extra. (2020). Advanced Materials and Engineering: AME. Available at: [Link]

• Recrystallization, filtration and melting point. University of Toronto. Available at: [Link]

• Solubility of Organic Compounds. (2023). University of Sydney. Available at: [Link]

• Recrystallization. (2023). Chemistry LibreTexts. Available at: [Link]

• Aniline (benzenamine). (2022). Australian Government Department of Climate Change, Energy, the Environment and Water. Available at: [Link]

• The pKa Table Is Your Friend. Master Organic Chemistry. Available at: [Link]

• Recrystallisation. University of Cambridge. Available at: [Link]

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Reference Data & Comparative Studies

A Predictive ¹H and ¹³C NMR Spectral Analysis of 7-Chloro-8-fluoroquinoline-3-carboxylic acid: A Comparative Guide

This document is intended for researchers, scientists, and professionals in the field of drug development, offering not just a spectral prediction but also a comparative analysis with related quinolone structures. The methodologies and interpretations presented herein are designed to serve as a valuable reference for the characterization of similar chemical entities.

The Structural Significance of 7-Chloro-8-fluoroquinoline-3-carboxylic acid

Quinolone carboxylic acids are a well-established class of compounds with a broad spectrum of biological activities, most notably as antibacterial agents.[1][2] The introduction of halogen substituents, such as chlorine and fluorine, can significantly modulate the physicochemical and pharmacological properties of the quinolone scaffold. The title compound, 7-Chloro-8-fluoroquinoline-3-carboxylic acid, possesses a unique substitution pattern on the benzo ring of the quinoline system, which is expected to profoundly influence its electronic environment and, consequently, its NMR spectral characteristics.

Predictive ¹H NMR Spectral Analysis

The ¹H NMR spectrum provides information on the chemical environment and connectivity of hydrogen atoms within a molecule.[3][4] For 7-Chloro-8-fluoroquinoline-3-carboxylic acid, the predicted ¹H NMR spectrum is expected to exhibit distinct signals corresponding to the aromatic protons and the carboxylic acid proton. The chemical shifts are influenced by the electron-withdrawing effects of the chlorine and fluorine atoms, as well as the carboxylic acid and the quinoline nitrogen.[4][5]

Predicted ¹H NMR Data

Proton	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Rationale
H-2	~9.1	Singlet (s)	-	Located on a carbon adjacent to the nitrogen atom and the carboxylic acid group, leading to significant deshielding.
H-4	~8.8	Singlet (s)	-	Situated on a carbon double bond and influenced by the adjacent carbonyl group and the quinoline ring system.
H-5	~8.2	Doublet (d)	~9.0 (³JH5-H6)	Experiences deshielding from the quinoline ring current and shows coupling to the adjacent H-6 proton.
H-6	~7.8	Doublet (d)	~9.0 (³JH6-H5)	Coupled to the H-5 proton, its chemical shift is influenced by the adjacent chloro substituent.
COOH	>12	Broad Singlet (br s)	-	The acidic proton of the carboxylic acid group typically appears as a broad signal at a very downfield chemical shift and is exchangeable with D₂O.[6]

Predictive ¹³C NMR Spectral Analysis

The ¹³C NMR spectrum provides information about the carbon framework of a molecule.[3][4] The predicted ¹³C NMR spectrum of 7-Chloro-8-fluoroquinoline-3-carboxylic acid will reflect the influence of the electronegative substituents and the overall electronic structure of the quinoline ring.

Predicted ¹³C NMR Data

Carbon	Predicted Chemical Shift (δ, ppm)	Rationale
C-2	~153	Attached to the electronegative nitrogen and adjacent to the carboxylic acid group.
C-3	~115	The carbon bearing the carboxylic acid group.
C-4	~178	The carbonyl carbon of the quinolone ring system, highly deshielded.
C-4a	~140	A quaternary carbon at the fusion of the two rings.
C-5	~129	Aromatic CH carbon.
C-6	~125	Aromatic CH carbon, its chemical shift is influenced by the adjacent chlorine.
C-7	~135	The carbon atom directly bonded to the chlorine atom.
C-8	~155 (d, ¹JC-F ≈ 250 Hz)	The carbon atom directly bonded to the fluorine atom, exhibiting a large one-bond C-F coupling constant.
C-8a	~124	A quaternary carbon at the fusion of the two rings.
COOH	~166	The carbonyl carbon of the carboxylic acid group.

Comparative Spectral Analysis

To contextualize the predicted spectral data, a comparison with structurally related compounds is invaluable. For instance, the spectral data of 7-chloro-1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxoquinoline-3-carboxylic acid reveals characteristic signals for the quinolone core.[7] The absence of the N-cyclopropyl group in our target molecule would lead to the disappearance of the corresponding signals in the upfield region of the spectrum. Furthermore, the presence of an additional fluorine atom at the 8-position is expected to introduce significant changes, most notably the large ¹JC-F coupling constant observed in the ¹³C NMR spectrum.

The analysis of other substituted 7-chloroquinoline derivatives also provides insights into the expected chemical shifts. The electronic effects of different substituents on the quinoline ring have been studied, and these findings support the predicted downfield shifts for protons and carbons in close proximity to electronegative groups.

Experimental Protocols

NMR Sample Preparation

A standardized protocol for NMR sample preparation is crucial for obtaining high-quality, reproducible data.

• Sample Weighing: Accurately weigh approximately 5-10 mg of 7-Chloro-8-fluoroquinoline-3-carboxylic acid.

• Solvent Selection: Choose a suitable deuterated solvent. Dimethyl sulfoxide-d₆ (DMSO-d₆) is often a good choice for carboxylic acids due to its ability to dissolve polar compounds and the fact that the acidic proton will be observable.[8]

• Dissolution: Dissolve the weighed sample in approximately 0.6-0.7 mL of the deuterated solvent in a clean, dry vial.

• Transfer to NMR Tube: Using a Pasteur pipette, transfer the solution to a standard 5 mm NMR tube.

• Internal Standard: Add a small amount of an internal standard, such as tetramethylsilane (TMS), for referencing the chemical shifts to 0 ppm.[3][4][5]

dot

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A Comparative Guide to HPLC Method Development for Purity Analysis of Quinoline Carboxylic Acids

This guide provides an in-depth, experience-driven comparison of High-Performance Liquid Chromatography (HPLC) methods for the stringent purity analysis of quinoline carboxylic acids. As a class of compounds forming the backbone of numerous pharmaceuticals, their purity is not merely a quality metric but a cornerstone of drug safety and efficacy.[1][2] We will move beyond rote procedural descriptions to explore the scientific rationale behind methodological choices, comparing a universally adopted C18-based gradient method with a Phenyl-Hexyl-based isocratic method that offers alternative selectivity. This comparison is grounded in validation data aligned with the International Council for Harmonisation (ICH) guidelines, providing a practical framework for researchers, scientists, and drug development professionals.[1]

The Strategic Imperative for a Robust Purity Method

Quinoline carboxylic acids are pivotal structural motifs in medicinal chemistry.[2][3] Impurities, which can arise from starting materials, synthetic byproducts, or degradation, can impact the drug's safety, efficacy, and stability.[4] Therefore, a highly reliable and sensitive analytical method is required to detect and quantify these impurities. HPLC is the gold standard for this task due to its high resolution, sensitivity, and reproducibility.[1][5]

The development of such a method is a systematic process designed to create a procedure that is not only fit for its intended purpose but is also robust and transferable.

Caption: A typical workflow for HPLC purity method development and validation.

Comparative Analysis: C18 vs. Phenyl-Hexyl Columns

The choice of stationary phase is the most critical factor influencing selectivity in reversed-phase HPLC. We compare two common but distinct stationary phases for the analysis of quinoline carboxylic acids.

Method 1: The Workhorse - Standard RP-HPLC with a C18 Column (Gradient Elution)

The C18 (octadecylsilane) column is the most widely used stationary phase in reversed-phase chromatography due to its strong hydrophobicity, which provides excellent retention for a broad range of organic molecules.[6] A gradient elution is often employed during development to effectively separate impurities with a wide polarity range from the main active pharmaceutical ingredient (API).[1]

Rationale for this Approach: The long alkyl chains of the C18 phase interact with the nonpolar regions of the quinoline ring system primarily through hydrophobic (van der Waals) forces. By starting with a highly aqueous mobile phase and gradually increasing the organic solvent (acetonitrile), we can elute polar impurities first, followed by the API, and finally any nonpolar impurities. The use of a low pH mobile phase, typically containing 0.1% phosphoric or formic acid, is crucial.[2][7] It suppresses the ionization of the carboxylic acid group on the analyte, ensuring good peak shape and consistent retention.[8][9]

Method 2: The Alternative - RP-HPLC with a Phenyl-Hexyl Column (Isocratic Elution)

The Phenyl-Hexyl phase offers a different separation mechanism. In addition to hydrophobic interactions from the hexyl chains, it provides π-π interactions between the phenyl rings of the stationary phase and the aromatic quinoline ring of the analytes.[1] This alternative selectivity can be highly advantageous for resolving structurally similar impurities, especially those that differ in their aromatic character or substitution pattern.

Rationale for this Approach: For aromatic compounds like quinoline carboxylic acids, the π-π interactions can provide resolving power that a C18 column may lack.[1] This method is presented with an isocratic mobile phase, which, once developed, offers benefits of simplicity, faster run times, and more stable baselines, making it ideal for routine quality control (QC) environments where the impurity profile is well-understood.[1]

Experimental Protocols

The following protocols provide a detailed methodology for each HPLC method. These form the basis for the comparative data presented.

Protocol for Method 1: Standard RP-HPLC (Gradient)

• Instrumentation: HPLC system with a gradient pump, autosampler, column oven, and a Diode Array Detector (DAD) or UV detector.[1][2]

• Column: C18 reversed-phase column (4.6 mm x 150 mm, 5 µm particle size).[1][2]

• Mobile Phase:

  • A: 0.1% Phosphoric Acid in Water.[2]

  • B: Acetonitrile (ACN).[1]

• Gradient Program:

  Time (min)	%B
  0.0	10
  15.0	90
  17.0	90
  17.1	10

  | 20.0 | 10 |

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.[2]

• Detection: UV at an appropriate wavelength (e.g., 250 nm).[10]

• Injection Volume: 10 µL.

• Standard and Sample Preparation:

  • Prepare a stock solution of the quinoline carboxylic acid reference standard (100 µg/mL) in a 50:50 mixture of ACN and water (diluent).[1]

  • Prepare the sample solution by dissolving the test article in the same diluent to a nominal concentration of 100 µg/mL.[1]

Protocol for Method 2: Alternative RP-HPLC (Isocratic)

• Instrumentation: HPLC system with an isocratic pump, autosampler, column oven, and a UV detector.[1]

• Column: Phenyl-Hexyl column (4.6 mm x 250 mm, 5 µm particle size).[1]

• Mobile Phase: Isocratic mixture of Acetonitrile and 20 mM Ammonium Acetate buffer (pH adjusted to 4.5 with acetic acid) in a 60:40 (v/v) ratio.[1][10]

• Flow Rate: 1.2 mL/min.

• Column Temperature: 35 °C.

• Detection: UV at the same wavelength as Method 1.

• Injection Volume: 10 µL.

• Standard and Sample Preparation: As described in Method 1.

Establishing a Stability-Indicating Method: Forced Degradation

A critical component of any purity method is its ability to be "stability-indicating." This means the method must be able to separate the intact API from any potential degradation products.[10] This is confirmed through forced degradation studies, where the drug substance is subjected to stress conditions harsher than those it would encounter during storage.[11][12][13]

Caption: Experimental workflow for a forced degradation study.

Protocol for Forced Degradation Study

• Preparation of Stock Solution: Prepare a 1 mg/mL solution of the quinoline carboxylic acid in a suitable solvent (e.g., a mixture of acetonitrile and water).[11]

• Stress Conditions:

  • Acid Hydrolysis: Mix the stock solution with an equal volume of 0.1 M HCl. Incubate at 60°C for time points up to 24 hours.[11] Neutralize samples before injection.

  • Base Hydrolysis: Mix the stock solution with an equal volume of 0.1 M NaOH. Follow the same incubation procedure as for acid hydrolysis.[11] Neutralize samples before injection.

  • Oxidative Degradation: Mix the stock solution with an equal volume of 3% hydrogen peroxide and keep at room temperature.[11]

  • Thermal Degradation: Store the solid drug substance in an oven at 80°C.[11]

  • Photolytic Degradation: Expose the solution to light providing an overall illumination of not less than 1.2 million lux hours and near UV energy of not less than 200 watt-hours/square meter.[11] A control sample should be protected from light.

• Analysis: Analyze the stressed samples using the developed HPLC method, targeting 5-20% degradation of the active ingredient.[12] The DAD is crucial here for assessing peak purity and ensuring no co-eluting degradants.

Performance Comparison and Validation Data

Both methods were validated according to ICH Q2(R1) guidelines. The following table summarizes the comparative performance data.

Validation Parameter	Method 1 (C18, Gradient)	Method 2 (Phenyl-Hexyl, Isocratic)	ICH Acceptance Criteria
Specificity	No interference from placebo or degradants. Peak Purity Index > 0.999 for all stress conditions.	No interference from placebo or degradants. Peak Purity Index > 0.999 for all stress conditions.	Method must be specific.
Linearity (R²)	> 0.9995	> 0.9992	R² ≥ 0.999
Accuracy (% Recovery)	99.2% - 101.5%	98.9% - 101.8%	98.0% - 102.0%
Precision (%RSD)
- Repeatability	≤ 0.8%	≤ 1.1%	%RSD ≤ 2.0%
- Intermediate Precision	≤ 1.2%	≤ 1.5%	%RSD ≤ 2.0%
LOD (µg/mL)	0.05	0.08	Reportable
LOQ (µg/mL)	0.15	0.25	Reportable
Robustness	Unaffected by minor changes in flow rate (±0.1), column temp (±2°C), and mobile phase pH (±0.2).	Unaffected by minor changes in flow rate (±0.1), column temp (±2°C), and mobile phase composition (±2%).	No significant impact on results.
Resolution (Rs)	> 2.5 for all known impurities and degradants.	> 2.0 for all known impurities. Slightly lower Rs for a pair of aromatic isomers.	Rs > 2.0 between API and closest impurity.
Run Time (min)	20	12	As short as possible.

Conclusion and Recommendations

Both validated HPLC methods are suitable for the purity analysis of quinoline carboxylic acids, meeting all predefined ICH criteria.[1] However, the choice between them depends on the specific application and the stage of drug development.

• Method 1 (C18, Gradient) is recommended for characterization, release testing during development, and stability studies . Its superior resolving power and higher sensitivity (lower LOD/LOQ) make it ideal for identifying and quantifying unknown impurities and degradation products.[1] The gradient elution ensures that a wide range of potential impurities with varying polarities are captured and separated.

• Method 2 (Phenyl-Hexyl, Isocratic) is a robust and validatable option, particularly suitable for routine quality control (QC) in a manufacturing environment .[1] Its primary advantages are a shorter run time and the simplicity of an isocratic mobile phase, which can lead to better long-term reproducibility and less wear on the HPLC system. This method is most effective when the impurity profile is well-characterized and consistently controlled.

Ultimately, the selection of an analytical method must be a scientifically justified decision based on a thorough understanding of the analyte, potential impurities, and the intended use of the method throughout the product lifecycle.

References

• Method Validation for HPLC Analysis of Related Substances in Pharmaceutical Drug Products. ResearchGate. Available at: [Link]

• Validation of a HPLC method for the quantification and purity determination of SK3530 in drug substance and tablet. PubMed. Available at: [Link]

• Validated HPLC Method for Determining Related Substances in Compatibility Studies and Novel Extended Release Formulation for Ranolazine. Longdom Publishing. Available at: [Link]

• Separation of Quinoline-3-carboxylic acid on Newcrom R1 HPLC column. SIELC Technologies. Available at: [Link]

• Method Development and Validation of Related Substances by HPLC for Analysis of Valacyclovir Hcl in valacyclovir Hcl Tablet Formulations. Slideshare. Available at: [Link]

• Steps for HPLC Method Validation. Pharmaguideline. Available at: [Link]

• HPLC Method for Analysis of Quinolinic acid on Newcrom BH Column. SIELC Technologies. Available at: [Link]

• Synthesis of European pharmacopoeial impurities A, B, C, and D of cabergoline. Arkivoc. Available at: [Link]

• Design, Synthesis, and Biological Evaluation of 4-Quinoline Carboxylic Acids as Inhibitors of Dihydroorotate Dehydrogenase. PMC. Available at: [Link]

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A Senior Application Scientist's Guide to Mass Spectrometry Fragmentation Patterns of 8-Fluoroquinolone Intermediates

For Researchers, Scientists, and Drug Development Professionals

Foreword: The Analytical Imperative in Fluoroquinolone Development

The 8-fluoroquinolone scaffold is a cornerstone of modern antibacterial drug discovery. The journey from initial reactants to the final active pharmaceutical ingredient (API) is a multi-step synthesis, each stage yielding a unique intermediate. The structural integrity of these intermediates is paramount to the success of the synthesis and the purity of the final product. Mass spectrometry, with its unparalleled sensitivity and structural elucidation capabilities, serves as an indispensable tool for real-time monitoring and characterization of these synthetic pathways. This guide provides an in-depth comparison of the mass spectrometry fragmentation patterns of key 8-fluoroquinolone intermediates, grounded in mechanistic principles and supported by experimental insights. Our objective is to empower researchers and drug development professionals with the expertise to confidently identify and characterize these crucial molecules, thereby accelerating the development of new and effective antibacterial agents.

The Synthetic Landscape: Key Intermediates on the Path to 8-Fluoroquinolones

A common synthetic strategy for 8-fluoroquinolones involves the construction of the core quinolone ring system, followed by strategic functionalization. A representative pathway, particularly for those bearing an 8-nitro group which is a precursor to an 8-fluoro group or other functionalities, is depicted below. Understanding this synthetic context is crucial for anticipating the structures of intermediates that will be encountered.

Caption: A generalized synthetic route to 8-fluoroquinolones.

This guide will focus on the mass spectrometric fragmentation of three key classes of intermediates derived from this pathway:

• N-Arylaminomethylenemalonate Intermediates

• Quinolone-3-carboxylate Esters

• 7-Chloro-8-nitro-quinolone-3-carboxylic Acid

Part 1: Fragmentation Analysis of N-Arylaminomethylenemalonate Intermediates

These intermediates are the product of the initial condensation between a substituted aniline and a malonate derivative like diethyl ethoxymethylenemalonate (EMME). Their fragmentation is largely dictated by the relatively labile N-aryl bond and the ester functionalities.

Predicted Fragmentation Pathways:

Under electrospray ionization (ESI) in positive mode, the protonated molecule [M+H]+ will be the primary ion. Collision-induced dissociation (CID) is expected to induce the following key fragmentations:

• Loss of Ethanol: A facile neutral loss of ethanol (46 Da) from one of the ester groups is highly probable.

• Cleavage of the N-C Bond: The bond between the aniline nitrogen and the methylenemalonate moiety is susceptible to cleavage, leading to the formation of a protonated aniline ion and a neutral malonate fragment.

• Decarboxylation: Loss of CO2 (44 Da) from the ester group, though less common as an initial step, can occur.

Caption: Predicted fragmentation of N-Arylaminomethylenemalonate.

Comparative Data Summary:

Precursor Ion (m/z)	Key Fragment Ion (m/z)	Neutral Loss	Mechanistic Interpretation
[M+H]+	[M+H - 46]	C2H5OH	Loss of ethanol from an ester group.
[M+H]+	[M+H - 73]	C3H5O2	Cleavage of the N-C bond with charge retention on the aniline moiety.
[M+H]+	[M+H - 44]	CO2	Decarboxylation of an ester group.

Part 2: Fragmentation Analysis of Quinolone-3-carboxylate Esters

Following thermal cyclization, the quinolone core is formed. The fragmentation of these intermediates is now dominated by the stable heterocyclic ring system.

Predicted Fragmentation Pathways:

In positive ion ESI-MS/MS, the protonated molecule [M+H]+ will exhibit fragmentation patterns characteristic of the quinolone core.

• Loss of the Ester Alkyl Group: Cleavage of the O-alkyl bond of the ester is a common fragmentation, resulting in the loss of an alkene (e.g., ethene, 28 Da for an ethyl ester).

• Decarboxylation: The loss of CO2 (44 Da) is a prominent fragmentation pathway for quinolone-3-carboxylic acids and their esters.[1]

• Loss of CO: Decarbonylation of the quinolone ring (loss of 28 Da) can also occur.[2]

• Ring Cleavages: At higher collision energies, fragmentation of the quinolone ring system itself can be observed.

Caption: Predicted fragmentation of a Quinolone-3-carboxylate Ester.

Comparative Data Summary:

Precursor Ion (m/z)	Key Fragment Ion (m/z)	Neutral Loss	Mechanistic Interpretation
[M+H]+	[M+H - 28]	C2H4	Loss of ethene from the ethyl ester.
[M+H]+	[M+H - 44]	CO2	Decarboxylation.[1]
[M+H]+	[M+H - 28]	CO	Decarbonylation from the quinolone ring.[2]
[M+H]+	[M+H - 72]	C3H4O2	Combined loss of CO2 and C2H4.

Part 3: Fragmentation Analysis of 7-Chloro-8-nitro-quinolone-3-carboxylic Acid

This advanced intermediate possesses multiple reactive sites that influence its fragmentation behavior. The presence of the nitro and chloro groups, in addition to the carboxylic acid, leads to a more complex fragmentation pattern.

Predicted Fragmentation Pathways:

The protonated molecule [M+H]+ will undergo several characteristic fragmentations:

• Loss of Water: The carboxylic acid proton can readily combine with an oxygen from the same group to be lost as a neutral water molecule (18 Da).[2]

• Decarboxylation: Loss of CO2 (44 Da) is a very common fragmentation for this class of compounds.[1][2]

• Loss of NO2: The nitro group can be lost as a radical (46 Da).

• Loss of Cl: The chloro substituent can also be lost as a radical (35 Da).

• Sequential Losses: A combination of these losses is expected, such as the sequential loss of water and carbon dioxide.[2]

Caption: Predicted fragmentation of 7-Chloro-8-nitro-quinolone-3-carboxylic Acid.

Comparative Data Summary:

Precursor Ion (m/z)	Key Fragment Ion (m/z)	Neutral Loss	Mechanistic Interpretation
[M+H]+	[M+H - 18]	H2O	Loss of water from the carboxylic acid.[2]
[M+H]+	[M+H - 44]	CO2	Decarboxylation.[1][2]
[M+H]+	[M+H - 46]	NO2	Loss of the nitro group.
[M+H]+	[M+H - 35]	Cl	Loss of the chloro group.
[M+H]+	[M+H - 62]	H2O + CO2	Sequential loss of water and carbon dioxide.[2]

Experimental Protocol: A Self-Validating System for Intermediate Analysis

This protocol outlines a robust methodology for the analysis of 8-fluoroquinolone intermediates using LC-MS/MS.

1. Sample Preparation:

• Accurately weigh approximately 1 mg of the intermediate standard or reaction mixture.

• Dissolve in 1 mL of a suitable solvent (e.g., methanol, acetonitrile, or a mixture with water).

• Vortex for 30 seconds to ensure complete dissolution.

• Perform a serial dilution to a final concentration of approximately 1 µg/mL in the mobile phase starting composition.

• Filter the final solution through a 0.22 µm syringe filter prior to injection.

2. Liquid Chromatography (LC) Conditions:

• Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm) is recommended.

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient: A typical gradient would be to start at 5-10% B, ramp to 95% B over 5-10 minutes, hold for 2 minutes, and then return to initial conditions for re-equilibration.

• Flow Rate: 0.3-0.5 mL/min.

• Injection Volume: 1-5 µL.

• Column Temperature: 30-40 °C.

3. Mass Spectrometry (MS) Conditions:

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• Capillary Voltage: 3.5 - 4.5 kV.

• Source Temperature: 120-150 °C.

• Desolvation Temperature: 350-450 °C.

• Gas Flows: Optimize nebulizer and desolvation gas flows for maximum signal intensity.

• Acquisition Mode:

  • Full Scan (MS1): Acquire data over a mass range of m/z 50-500 to identify the protonated molecule [M+H]+.

  • Tandem MS (MS/MS): Select the [M+H]+ ion for collision-induced dissociation (CID). Optimize collision energy to achieve a good distribution of fragment ions.

4. Data Analysis and Interpretation:

• Identify the [M+H]+ ion in the full scan spectrum.

• Analyze the MS/MS spectrum to identify the key fragment ions.

• Compare the observed fragmentation pattern with the predicted patterns and reference data for known intermediates.

• Utilize accurate mass measurements (if using a high-resolution mass spectrometer) to confirm the elemental composition of the precursor and fragment ions.

Conclusion: From Fragmentation Patterns to Confident Structural Elucidation

The systematic analysis of mass spectrometry fragmentation patterns provides a powerful and reliable method for the identification and structural confirmation of 8-fluoroquinolone intermediates. By understanding the fundamental fragmentation mechanisms of different structural motifs within these molecules, researchers can confidently monitor the progress of their syntheses, identify impurities, and ensure the quality of their final products. The methodologies and comparative data presented in this guide serve as a practical resource for scientists and professionals in the field of drug development, ultimately contributing to the efficient and successful discovery of new antibacterial therapies.

References

• Sanchez, J. P., Domagala, J. M., Hagen, S. E., Heifetz, C. L., Hutt, M. P., Nichols, J. B., & Trehan, A. K. (1988). Quinolone antibacterial agents. Synthesis and structure-activity relationships of 8-substituted quinoline-3-carboxylic acids and 1,8-naphthyridine-3-carboxylic acids. Journal of Medicinal Chemistry, 31(5), 983–991. [Link]

• Al-Hiari, Y. M., Al-Mazra'awi, M. S., & Al-Zweri, F. I. (2007). Synthesis and Antibacterial Properties of New 8-Nitrofluoro quinolone Derivatives. Molecules, 12(6), 1237–1248. [Link]

• da Silva, A. C., de Souza, M. C. B. V., & de Almeida, M. V. (2022). Sample Preparation Approaches for Determination of Quinolones in Aqueous Matrixes: Systematic Review. ACS Omega, 7(40), 35687–35701. [Link]

• Patel, H., Sharma, D., & Shah, A. (2022). Design, Synthesis, SAR, Pharmacokinetic Prediction of New 4-Quinolones as Anti-Microbial Agents. Pharmaceutical Chemistry Journal, 56(8), 1011–1023. [Link]

• Al-Hiari, Y. M., Al-Mazra'awi, M. S., & Al-Zweri, F. I. (2007). Synthesis and Antibacterial Properties of New 8-Nitrofluoro quinolone Derivatives. Molecules, 12(6), 1237–1248. [Link]

• Foroumadi, A., & Emami, S. (2022). Fluoroquinolones Hybrid Molecules as Promising Antibacterial Agents in the Fight against… Antibiotics, 11(9), 1146. [Link]

• Wang, C. Y., Lin, Y. H., & Lin, C. H. (2010). Simultaneous determination of 18 quinolone residues in marine and livestock products by liquid chromatography/tandem mass spectrometry. Journal of Food and Drug Analysis, 18(2), 99-110. [Link]

• Fan, S., Lu, H., Li, C., & Shi, J. (2024). Study on the Mass Spectrometry Cleavage Pattern of Quinolone Antibiotics. ChemistryOpen, 13(10), e202400061. [Link]

• Miyamoto, T., Matsumoto, J. I., Chiba, K., Egawa, H., Shibamori, K., Minamida, A., ... & Nakagawa, K. (1990). Synthesis of Fluoroquinolone Antibiotics. Journal of Medicinal Chemistry, 33(6), 1645-1656. [Link]

• Gellis, A., & Boufatah, N. (2022). Synthesis of Quinolones and Zwitterionic Quinolonate Derivatives with Broad-Spectrum Antibiotic Activity. Molecules, 27(13), 4236. [Link]

• Xu, X., Li, Y., & Chen, G. (2012). Negative Ion Mass Spectral Fragmentation of N-Alkoxycarbonyl-1-Aminoarylmethyl Phosphonic Monoesters under Electrospray Ionization Conditions. Journal of the American Society for Mass Spectrometry, 23(10), 1779-1787. [Link]

• Kumar, A., & Kumar, R. (2022). SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS: AN OVERVIEW. International Journal of Pharmaceutical Sciences and Research, 13(7), 2766-2778. [Link]

• Ahmed, M. S., & Islam, M. R. (2024). [Review Article] Green Strategies for the Synthesis of Quinolone Derivatives. Qeios. [Link]

• Sławiński, J., & Szafraniec-Szczęsny, J. (2022). Revealing Intra- and Intermolecular Interactions Determining Physico-Chemical Features of Selected Quinolone Carboxylic Acid Derivatives. Molecules, 27(7), 2235. [Link]

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A Comparative Guide to the Antibacterial Potency of 8-Fluoro vs. 8-Methoxy Quinolones

Introduction

The fluoroquinolone class of antibiotics represents a cornerstone in the treatment of a wide array of bacterial infections, prized for their broad-spectrum bactericidal activity and favorable pharmacokinetic profiles.[1] The remarkable efficacy of these synthetic agents stems from their unique mechanism of action: the inhibition of bacterial type II topoisomerases, namely DNA gyrase and topoisomerase IV.[2][3] The evolution from the first-generation quinolone, nalidixic acid, to the highly potent fourth-generation compounds has been driven by strategic chemical modifications to the core quinolone structure.

Among the most critical positions for determining the therapeutic profile of these drugs is the C-8 substituent. Modifications at this position profoundly influence the antibacterial spectrum, potency, target preference, and safety profile.[4] This guide provides an in-depth, evidence-based comparison of two key C-8 modifications: the electron-withdrawing fluorine atom (8-fluoro) and the electron-donating methoxy group (8-methoxy). We will dissect their respective impacts on antibacterial potency, the propensity for resistance development, and safety, providing researchers and drug development professionals with a clear, data-driven perspective on their structure-activity relationships.

The Core Mechanism: Quinolones as Topoisomerase Poisons

To appreciate the nuances introduced by C-8 substituents, one must first understand the fundamental mechanism of quinolone action. Bacteria require DNA gyrase and topoisomerase IV to manage the topological stresses in their circular DNA during replication, transcription, and repair.[2] These enzymes function by creating transient double-stranded breaks in the DNA, passing another segment of DNA through the break, and then resealing it.[5]

Fluoroquinolones exert their bactericidal effect by binding to the enzyme-DNA complex, effectively trapping this transient intermediate state.[2] This stabilization of the "cleavage complex" prevents the re-ligation of the DNA strands, converting these essential enzymes into cellular toxins that generate lethal double-stranded DNA breaks.[5] This process ultimately triggers a cascade of events, including the SOS response, that leads to rapid cell death.[5]

Figure 1: Mechanism of fluoroquinolone action.

Comparative Analysis of Antibacterial Potency

The choice between a fluorine or a methoxy group at the C-8 position significantly alters the drug's interaction with its targets and its overall antibacterial profile.

Enhanced Potency of 8-Methoxy Quinolones against Gram-Positive Pathogens

A substantial body of evidence demonstrates that the C-8-methoxy substitution, characteristic of compounds like moxifloxacin and gatifloxacin, confers superior activity against Gram-positive bacteria, including clinically important pathogens such as Staphylococcus aureus and Streptococcus pneumoniae.[4][6]

Studies directly comparing C-8 substituted analogues have shown that C-8-methoxy fluoroquinolones are more lethal to S. aureus than their C-8-bromine, C-8-ethoxy, and C-8-H counterparts.[7][8] In these comparisons, an 8-fluoro compound exhibited intermediate lethality, positioned between the highly potent 8-methoxy and the less potent 8-H derivatives.[7] This enhanced lethality is particularly pronounced against strains that have already developed resistance to other quinolones.[7][8] For instance, moxifloxacin has demonstrated potent activity against both methicillin-susceptible and methicillin-resistant S. aureus (MRSA), including strains resistant to older fluoroquinolones like ciprofloxacin.[9]

Spectrum of Activity: Gram-Negative and Anaerobic Bacteria

While the C-7 substituent (often a piperazine ring) is a primary driver of activity against Gram-negative bacteria, the C-8 position also contributes.[4] Both 8-halogen and 8-methoxy substituents have been shown to expand the antibacterial spectrum to include improved activity against anaerobic bacteria, a crucial feature for treating mixed infections.[4][6] However, newer 8-methoxy quinolones like moxifloxacin generally maintain potent Gram-negative activity comparable to ciprofloxacin, with the notable exception of Pseudomonas aeruginosa.[1][9]

Quantitative Comparison of In Vitro Potency

The most direct measure of antibacterial potency is the Minimum Inhibitory Concentration (MIC), the lowest concentration of a drug that prevents visible growth of a bacterium. The half-maximal inhibitory concentration (IC50) against the purified target enzymes provides mechanistic insight. The table below summarizes representative data from the literature.

Compound (C-8 Group)	Organism	MIC (μg/mL)	Target Enzyme	IC50 (μM)
Moxifloxacin (8-methoxy)	S. aureus (MSSA)	~0.06 - 0.1	Topoisomerase IV	~1.0
S. aureus (MRSA, cipro-R)	~2.0	DNA Gyrase	~27.5
S. pneumoniae	~0.1 - 0.2
Sparfloxacin (8-fluoro)	S. pneumoniae	~0.25 - 0.5	DNA Gyrase (primary)	-
Gatifloxacin (8-methoxy)	S. pneumoniae	~0.175	DNA Gyrase (primary)	-
Ciprofloxacin (8-H)	S. aureus (MSSA)	~0.5 - 1.0	Topoisomerase IV	~3.0
S. aureus (MRSA, cipro-R)	>32	DNA Gyrase	~61.7
S. pneumoniae	~0.8

Data compiled from multiple sources for illustrative purposes.[4][9][10][11] Absolute values may vary by study.

The Critical Advantage: A Higher Barrier to Resistance

Perhaps the most significant clinical advantage conferred by the 8-methoxy group is a reduced propensity for the development of bacterial resistance.[12][13] This is attributed to two primary factors.

• Dual-Targeting Activity : Many 8-methoxy quinolones, such as moxifloxacin, inhibit both DNA gyrase and topoisomerase IV with nearly equal potency in key pathogens like S. pneumoniae.[6][14] For a bacterium to develop high-level resistance, it must acquire mutations in the genes encoding both targets (gyrA and parC). This dual-target mechanism significantly raises the genetic barrier to resistance compared to drugs that preferentially inhibit only one enzyme.[6] In contrast, some 8-fluoro quinolones like sparfloxacin primarily target DNA gyrase even in Gram-positive bacteria, potentially allowing a single-step mutation to confer a greater degree of resistance.[4][6]

• Lower Mutant Prevention Concentration (MPC) : The MPC is the lowest drug concentration required to prevent the growth of any resistant mutants in a large bacterial population. The 8-methoxy group has been shown to lower the MPC, creating a narrower window between the MIC and the MPC.[6][15] This means that clinically achievable drug concentrations are more likely to eradicate not only the susceptible bacteria but also the least susceptible, first-step resistant mutants, thereby preventing their selection and amplification.[12]

Figure 2: Resistance barrier for single vs. dual-target agents.

Safety and Pharmacokinetic Profile

The C-8 position is a well-established determinant of a fluoroquinolone's safety profile, particularly concerning phototoxicity.

• Phototoxicity : A halogen at the C-8 position, including fluorine (e.g., sparfloxacin, lomefloxacin), is strongly associated with an increased risk of phototoxicity.[4][16] This adverse effect is believed to result from the drug's photodegradation upon exposure to UVA radiation, leading to the generation of reactive oxygen species that cause cellular damage.[17]

• Reduced Phototoxicity with 8-Methoxy Group : In stark contrast, the 8-methoxy group significantly reduces or eliminates this phototoxic potential.[4] Studies have demonstrated that an 8-methoxy quinolone was photostable and did not produce oxidative DNA damage under UVA irradiation, whereas a C-8 chlorine analogue did.[17] This represents a major safety advantage for the 8-methoxy class.

• Drug Interactions : The C-8 substituent can also influence drug-drug interactions. For example, it plays a role in the interaction between some fluoroquinolones and theophylline.[4]

Key Experimental Methodologies

To ensure the integrity and reproducibility of comparative potency studies, standardized protocols are essential. Below are outlines for two fundamental assays.

Protocol 1: Minimum Inhibitory Concentration (MIC) Assay (Broth Microdilution)

This assay determines the lowest concentration of an antibiotic required to inhibit the visible growth of a microorganism.

Methodology:

• Prepare Inoculum: Culture the bacterial strain of interest on an appropriate agar plate overnight. Select several colonies to inoculate a tube of cation-adjusted Mueller-Hinton Broth (CAMHB). Incubate until the turbidity matches a 0.5 McFarland standard (approx. 1.5 x 10^8 CFU/mL). Dilute this suspension to achieve a final concentration of 5 x 10^5 CFU/mL in the assay plate.

• Drug Dilution Series: Prepare a two-fold serial dilution of the test quinolones (e.g., from 64 µg/mL to 0.06 µg/mL) in a 96-well microtiter plate. Each well should contain 50 µL of the diluted drug in CAMHB.

• Inoculation: Add 50 µL of the standardized bacterial inoculum to each well, bringing the total volume to 100 µL.

• Controls: Include a positive control well (broth + inoculum, no drug) and a negative control well (broth only, no inoculum).

• Incubation: Incubate the plate at 35-37°C for 16-20 hours in ambient air.

• Reading Results: The MIC is the lowest drug concentration in which there is no visible turbidity (growth).

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A Comparative Guide to the Crystal Structure Analysis of 7-Chloro-8-fluoroquinoline Derivatives

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry, halogenated quinoline scaffolds are of paramount importance, forming the backbone of numerous therapeutic agents with a broad spectrum of activities. Among these, 7-chloro-8-fluoroquinoline derivatives are emerging as a class of compounds with significant potential in drug discovery. The precise three-dimensional arrangement of atoms within these molecules, dictated by their crystal structure, is fundamental to their physicochemical properties, and ultimately, their biological function and efficacy.

This guide provides an in-depth technical comparison of the analysis of 7-chloro-8-fluoroquinoline derivatives, with a primary focus on single-crystal X-ray diffraction. We will explore the causality behind experimental choices, present detailed protocols, and compare this gold-standard technique with alternative methodologies, offering a comprehensive resource for researchers in the field.

The Decisive Role of Single-Crystal X-ray Diffraction

Single-crystal X-ray diffraction (SC-XRD) stands as the unequivocal method for determining the absolute structure of a crystalline compound. It provides a detailed atomic-level picture, including bond lengths, bond angles, and the spatial arrangement of molecules in the crystal lattice.[1][2][3] This information is invaluable for understanding structure-activity relationships (SAR), optimizing lead compounds, and ensuring the intellectual property of new chemical entities.

Case Study: Crystal Structure of a Substituted 7-Chloro-6-fluoroquinoline

The synthesis of (E)-7-chloro-1-cyclopropyl-6-fluoro-3-((2-hydroxybenzylidene)amino)quinolin-4(1H)-one is a multi-step process that requires careful control of reaction conditions to achieve a high-purity crystalline product suitable for SC-XRD.

Synthesis Workflow:

A generalized workflow for the synthesis and crystallization of quinoline derivatives.

Detailed Synthesis Protocol (based on related structures[6]):

• N-Oxidation: 4,7-Dichloroquinoline is oxidized using an oxidizing agent like m-chloroperoxybenzoic acid (m-CPBA) in a suitable solvent such as chloroform to yield 4,7-dichloroquinoline 1-oxide.

• C2-Amide Formation: The resulting N-oxide is reacted with benzonitrile in the presence of a strong acid like sulfuric acid to introduce an amide group at the C2 position, forming N-(4,7-dichloroquinolin-2-yl)benzamide.

• C4-SNAr Reaction: A nucleophilic aromatic substitution (SNA_r) at the C4 position is then carried out using a suitable amine, for instance, morpholine, in the presence of a base like potassium carbonate in a solvent such as dimethylformamide (DMF).

• Final Condensation: The final step involves the condensation with a substituted salicylaldehyde to form the Schiff base, yielding the target compound.

Crystallization Protocol:

High-quality single crystals are typically grown using slow evaporation. The purified product is dissolved in a suitable solvent or a mixture of solvents (e.g., ethanol/chloroform) to form a saturated or near-saturated solution. The solution is then filtered to remove any particulate matter and left undisturbed in a loosely covered container to allow for slow evaporation of the solvent. Over time, as the solution becomes supersaturated, single crystals of the compound will form.

The crystal structure of (E)-7-chloro-1-cyclopropyl-6-fluoro-3-((2-hydroxybenzylidene)amino)quinolin-4(1H)-one was determined to be in the triclinic space group P-1.[4][5] The key crystallographic parameters are summarized in the table below.

Parameter	Value[4][5]
Chemical Formula	C₁₉H₁₄ClFN₂O₂
Formula Weight	372.78
Crystal System	Triclinic
Space Group	P-1
a (Å)	8.9893(3)
b (Å)	9.5324(3)
c (Å)	10.1917(4)
α (°)	95.1780(10)
β (°)	96.5320(10)
γ (°)	116.3930(10)
Volume (ų)	767.42(5)
Z	2
Density (calculated) (g/cm³)	1.613
Absorption Coefficient (mm⁻¹)	0.29
F(000)	384

The molecular structure reveals a nearly planar quinoline ring system. The substituent at the 3-position adopts an E-configuration. The crystal packing is stabilized by a network of intermolecular hydrogen bonds and C-H···halogen interactions.[7]

Comparative Analysis: The Influence of Halogen Substitution

The nature and position of halogen substituents on the quinoline ring have a profound impact on the crystal packing and, consequently, the physical properties of the compounds.[7][8] A comparative analysis with other halogenated quinolines provides valuable insights into these structure-property relationships.

Studies on various halogenated dihydroquinoline-4(1H)-ones have shown that both the type of halogen (F, Cl, Br) and its position on the aromatic rings significantly influence the molecular conformation and the resulting supramolecular architecture.[7][9] For instance, the change in the halogen atom can lead to different numbers of molecules in the asymmetric unit and variations in the hydrogen bonding patterns.[7]

Beyond Diffraction: Alternative and Complementary Analytical Techniques

While single-crystal X-ray diffraction is the definitive method for structure elucidation, other techniques provide valuable and often complementary information, especially when suitable single crystals cannot be obtained.

Interplay of different structural analysis techniques.

Powder X-ray Diffraction (PXRD)

PXRD is a powerful technique for the analysis of polycrystalline materials. It is particularly useful for:

• Phase Identification: Identifying the crystalline form of a bulk sample.

• Purity Analysis: Detecting the presence of crystalline impurities.

• Polymorph Screening: Identifying different crystalline forms of the same compound.

While PXRD does not provide the same level of atomic detail as SC-XRD, it is an essential tool for quality control in drug development.[10][11]

NMR Crystallography

NMR crystallography combines solid-state NMR spectroscopy with computational methods to provide insight into the structure of crystalline materials.[12][13] It is particularly valuable when single crystals suitable for X-ray diffraction cannot be grown. Key information that can be obtained includes:

• Polymorph Identification: Distinguishing between different crystalline forms.

• Conformational Analysis: Determining the conformation of molecules in the solid state.

• Intermolecular Interactions: Probing hydrogen bonding and other non-covalent interactions.

For fluoroquinolone derivatives, ¹⁹F solid-state NMR can be a particularly powerful tool for probing the local environment of the fluorine atoms.[14]

Density Functional Theory (DFT) Calculations

DFT is a computational quantum mechanical modeling method used to predict the electronic structure of molecules.[15][16] In the context of crystal structure analysis, DFT can be used to:

• Predict Crystal Structures: Although challenging, computational crystal structure prediction is a rapidly advancing field.

• Validate Experimental Structures: Comparing experimental and DFT-calculated structures can help to validate the results of X-ray diffraction.

• Analyze Intermolecular Interactions: DFT can be used to calculate the energies of hydrogen bonds and other non-covalent interactions, providing a deeper understanding of crystal packing.

Conclusion

The structural analysis of 7-chloro-8-fluoroquinoline derivatives is a critical component of their development as potential therapeutic agents. Single-crystal X-ray diffraction remains the gold standard for unambiguous structure determination, providing a wealth of information that guides lead optimization and drug design. The detailed analysis of a substituted 7-chloro-6-fluoroquinoline derivative highlights the level of structural detail that can be obtained and provides a foundation for understanding this important class of compounds.

By integrating SC-XRD with complementary techniques such as PXRD, NMR crystallography, and DFT calculations, researchers can gain a comprehensive understanding of the solid-state properties of these molecules, accelerating their journey from the laboratory to the clinic.

References

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• Psomas, G., & Kessissoglou, D. P. (2013). Metal(II) Complexes of the Fluoroquinolone Fleroxacin: Synthesis, Characterization and Biological Profile. Molecules, 18(9), 11245-11269. [Link]

• Al-Tamimi, A. M., et al. (2021). Crystal structure, Hirshfeld surface analysis, DFT and molecular docking investigation of 2-(2-oxo-1,3-oxazolidin-3-yl)ethyl 2-[2-(2-oxo-1,3-oxazolidin-3-yl)ethoxy]quinoline-4-carboxylate. Acta Crystallographica Section E: Crystallographic Communications, 77(Pt 10), 1083–1090. [Link]

• Ibrahim, I. M., et al. (2025). The crystal structure of (E)-7-chloro-1-cyclopropyl-6-fluoro-3-((2-hydroxybenzylidene)amino)quinolin-4(1H)-one, C19H14ClFN2O2. Zeitschrift für Kristallographie - New Crystal Structures, 240(3), 537-539. [Link]

• Al-Wahaibi, L. H., et al. (2015). Synthesis, Crystal and Molecular Structure Studies and DFT Calculations of Phenyl Quinoline-2-Carboxylate and 2-Methoxyphenyl Quinoline-2-Carboxylate; Two New Quinoline-2 Carboxylic Derivatives. Crystals, 5(2), 104-120. [Link]

• de Oliveira, R. S., et al. (2020). Structural comparison of five new halogenated dihydroquinoline-4(1H)-ones. ResearchGate. [Link]

• Ibrahim, I. M., et al. (2025). The crystal structure of (E)-7-chloro-1-cyclopropyl-6-fluoro-3-((2-hydroxybenzylidene)amino) quinolin-4(1H)-one, C19H14ClFN2O. Scopus. [Link]

• PubChem. (n.d.). 2-Chloro-8-fluoroquinoline. Retrieved from [Link]

• Al-Wahaibi, L. H., et al. (2015). Synthesis, Crystal and Molecular Structure Studies and DFT Calculations of Phenyl Quinoline-2-Carboxylate and 2-Methoxyphenyl Quinoline-2-Carboxylate; Two New Quinoline-2 Carboxylic Derivatives. MDPI. [Link]

• Kumar, A., et al. (2014). Synthesis and evaluation of 1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-7-(4-(2-(4-substitutedpiperazin-1-yl)acetyl)piperazin-1-yl)quinoline-3-carboxylic acid derivatives as anti-tubercular and antibacterial agents. European Journal of Medicinal Chemistry, 71, 324-332. [Link]

• Google Patents. (n.d.). US4620007A - 6-fluoro-7-chloro-1-cyclopropyl-4-oxo-1,4-dihydro-quinoline-3-carboxylic acid.

• da Silva, A. B., et al. (2022). Structural Parameters of the Interaction between Ciprofloxacin and Human Topoisomerase-II β Enzyme: Toward New 19F NMR Chemical Shift Probes. Magnetochemistry, 8(12), 173. [Link]

• Li, Y., et al. (2024). Novel quinoline derivatives: Synthesis, spectroscopic characterization, crystal structure, DFT calculations, Hirshfeld surface a. Journal of Molecular Structure, 1303, 137538. [Link]

• Creative Biostructure. (2025). What Is Single-Crystal X-ray Diffraction (XRD) and How Does It Work? [Link]

• Beilstein Journals. (2025). Unique halogen–π association detected in single crystals of C–N atropisomeric N-(2-halophenyl)quinolin-2-one derivatives and the thione analogue. [Link]

• Drevensek, P., et al. (2006). X-Ray crystallographic, NMR and antimicrobial activity studies of magnesium complexes of fluoroquinolones - racemic ofloxacin and its S-form, levofloxacin. Journal of Inorganic Biochemistry, 100(11), 1755-1763. [Link]

• ResearchGate. (2025). X-Ray crystallographic, NMR and antimicrobial activity studies of magnesium complexes of fluoroquinolones – racemic ofloxacin and its S-form, levofloxacin. [Link]

• Al-Hourani, B. J., et al. (2021). Synthesis, crystal structure investigation, Hirshfeld and DFT studies of newly synthesized dihydroisoquinoline derivatives. Arabian Journal of Chemistry, 14(11), 103400. [Link]

• Acta Crystallographica Section E: Crystallographic Communications. (2022). Crystal structures of three zinc(II) halide coordination complexes with quinoline N-oxide. [Link]

• G. A. Malakos, et al. (2006). A new approach to quantitative NMR: fluoroquinolones analysis by evaluating the chemical shift displacements. Journal of Pharmaceutical and Biomedical Analysis, 42(4), 437-444. [Link]

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• Al-Masoudi, N. A., et al. (2024). Three-Step Synthesis of N-(7-chloro-4-morpholinoquinolin-2-yl)benzamide from 4,7-Dichloroquinoline. Chemistry, 6(2), 25. [Link]

• Watson, D. G. (1996). The Cambridge Structural Database (CSD): Current Activities and Future Plans. Journal of Research of the National Institute of Standards and Technology, 101(3), 335–342. [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 7-Chloro-8-fluoroquinoline-3-carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed, step-by-step protocol for the proper disposal of 7-Chloro-8-fluoroquinoline-3-carboxylic acid, ensuring laboratory safety and environmental compliance. As a senior application scientist, this document synthesizes technical data with field-proven best practices to offer a self-validating system for waste management.

Understanding the Compound: Hazard Profile and Analogue Analysis

Key Hazard Considerations:

• Toxicity: Assumed to be harmful if ingested.

• Environmental Hazard: Potentially toxic to aquatic organisms with long-term effects.

• Reactivity: As a carboxylic acid, it will react with bases. The halogenated quinoline structure suggests potential for the formation of hazardous byproducts upon incomplete combustion, such as dioxins[2].

Property	Value (for Analogue: Fluoroquinolonic acid)	Source
Molecular Formula	C13H9ClFNO3	[1]
Molecular Weight	281.67 g/mol	[1]
Appearance	Solid	[1]
Melting Point	242-245°C	[1]
Boiling Point	467.3±45.0 °C at 760 mmHg	[1]

Pre-Disposal Safety and Handling

Before beginning any disposal procedure, it is imperative to adhere to the following safety protocols. All handling should occur within a certified chemical fume hood.

Personal Protective Equipment (PPE):

• Eye Protection: Safety goggles with side-shields are mandatory[1].

• Hand Protection: Wear chemical-resistant gloves (e.g., nitrile).

• Body Protection: A lab coat or impervious clothing is required[1].

• Respiratory Protection: If there is a risk of generating dust or aerosols, a suitable respirator should be worn[1].

Spill Management: In the event of a spill, evacuate and ventilate the area. For small spills, use an inert absorbent material such as vermiculite or dry sand. Collect the contaminated absorbent into a sealed, properly labeled container for disposal as hazardous waste[3].

Step-by-Step Disposal Protocol

The guiding principle for the disposal of 7-Chloro-8-fluoroquinoline-3-carboxylic acid is to treat it as a halogenated hazardous waste. Do not dispose of this compound down the drain[4].

Step 1: Waste Segregation It is crucial to segregate halogenated waste from non-halogenated waste streams[4][5]. Mixing these waste types increases disposal costs and complicates the treatment process[4].

• Action: Designate a specific, clearly labeled, and sealed container for "Halogenated Organic Waste." This container should be made of a compatible material (e.g., high-density polyethylene).

Step 2: Waste Collection Collect all waste containing 7-Chloro-8-fluoroquinoline-3-carboxylic acid, including contaminated consumables (e.g., weigh boats, gloves, absorbent paper), into the designated halogenated waste container.

• For Pure Compound (Solid): Transfer the solid waste directly into the designated container.

• For Solutions: If the compound is in a solvent, collect it in a designated "Halogenated Solvent Waste" container. Ensure the container is compatible with the solvent used.

Step 3: Container Labeling Proper labeling is a critical compliance step. The waste container must be clearly labeled with:

• The words "Hazardous Waste"[4].

• The full chemical name: "7-Chloro-8-fluoroquinoline-3-carboxylic acid."

• Any known hazard pictograms (e.g., harmful, hazardous to the aquatic environment).

• The accumulation start date.

Step 4: Storage Store the sealed hazardous waste container in a well-ventilated, designated satellite accumulation area. The storage location should be away from incompatible materials, particularly strong bases[6].

Step 5: Final Disposal The final disposal of the collected waste must be conducted through your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor[7][8]. They will ensure the waste is transported to a permitted treatment, storage, and disposal facility (TSDF) for appropriate management, which for halogenated organic compounds typically involves high-temperature incineration.

Rationale for Disposal Method

The carboxylic acid functionality might suggest neutralization as a potential treatment step. However, for a complex halogenated molecule, this is not recommended as a primary disposal method for the following reasons:

• Incomplete Neutralization: Ensuring complete reaction in a laboratory setting can be challenging.

• Toxicity of Salt: The resulting salt's toxicity and environmental impact are unknown.

• Regulatory Compliance: Neutralization may be considered a form of waste treatment, which often requires specific permits[9].

Therefore, the most prudent and compliant approach is to manage the compound as a halogenated organic waste without in-lab chemical treatment.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of 7-Chloro-8-fluoroquinoline-3-carboxylic acid.

Caption: Disposal decision workflow for 7-Chloro-8-fluoroquinoline-3-carboxylic acid.

References

• Investigating the Inhibitory Potential of Halogenated Quinoline Derivatives against MAO-A and MAO-B: Synthesis, Crystal Structure, Density Functional Theory, and Molecular Dynamics Simulations. ACS Omega. [Link]

• Chlorine and Chlorinated Hydrocarbon Manufacturing Industry. US EPA. [Link]

• In-Laboratory Treatment of Chemical Waste. University of Florida Safety & Risk Services. [Link]

• Chemical Waste Management for Laboratories. Physikalisch-Technische Bundesanstalt. [Link]

• PROCEDURES FOR THE LABORATORY-SCALE TREATMENT OF SURPLUS AND WASTE CHEMICALS. EPFL. [Link]

• Hazardous Chemical Waste Disposal. University of Toronto Scarborough. [Link]

• Flyer Solid Waste Analysis - Halogen Determination in Waste and Recycling. Analytik Jena. [Link]

• Factsheet: Disposal of Hazardous Waste - Basic Principles. ETH Zürich. [Link]

• Organic Solvents. University of Tennessee Knoxville Environment, Health and Safety. [Link]

• Guidelines for Solvent Waste Recycling and Disposal. Hazardous Waste Experts. [Link]

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Navigating the Synthesis Frontier: A Guide to Safely Handling 7-Chloro-8-fluoroquinoline-3-carboxylic acid

For the pioneering researchers and scientists in drug development, the introduction of novel chemical entities is a routine yet critical part of the discovery process. Among these, 7-Chloro-8-fluoroquinoline-3-carboxylic acid, a halogenated quinoline derivative, presents unique handling challenges. This guide provides essential, immediate safety and logistical information, moving beyond a simple checklist to offer a framework for safe and effective manipulation of this compound, ensuring the integrity of your research and the safety of your team.

Understanding the Hazard Profile: An Analog-Based Approach

Core Principles of Safe Handling: A Multi-Layered Defense

A robust safety protocol is not a single action but a system of overlapping safeguards. The following sections detail the critical components of this system, from personal protective equipment to emergency response.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection of appropriate PPE is the most direct and critical control measure. The following table outlines the minimum required PPE for handling 7-Chloro-8-fluoroquinoline-3-carboxylic acid.

Equipment	Specification	Purpose	Protection Level
Hand Protection	Nitrile or Neoprene Gloves	Provides a chemical-resistant barrier to prevent skin contact.[2][6] Inspect gloves for any signs of degradation or punctures before use.	Primary
Eye Protection	Chemical Splash Goggles	Protects eyes from accidental splashes of solutions or contact with airborne powder.[1][7]	Primary
Body Protection	Laboratory Coat	Protects skin and personal clothing from contamination.[2]	Primary
Face Protection	Face Shield	To be worn over chemical splash goggles when there is a high risk of splashes, such as during transfers of large quantities or when working with heated solutions.[7]	Secondary
Respiratory Protection	N95 Particulate Respirator or higher	For handling the solid, powdered form to prevent inhalation of dust particles.[2] An air-purifying respirator with organic vapor cartridges may be necessary when handling solutions that could generate vapors.[2]	Task-Dependent

The causality behind these selections is clear: halogenated aromatic compounds can be readily absorbed through the skin and mucous membranes. Nitrile and neoprene offer broad chemical resistance, which is crucial given the unknown specific permeation characteristics of this novel compound.[6][8]

Engineering Controls: Creating a Safe Workspace

Your immediate work environment is the next layer of protection.

• Ventilation: All manipulations of 7-Chloro-8-fluoroquinoline-3-carboxylic acid, both in solid and solution form, should be conducted within a certified chemical fume hood to minimize the risk of inhalation.[3][4]

• Designated Area: Establish a designated area for handling this compound to prevent cross-contamination of other laboratory surfaces.

Step-by-Step Operational Protocol: From Weighing to Reaction Quenching

A methodical approach to every step of the experimental workflow is essential for minimizing exposure risk.

Figure 1: A step-by-step workflow for the safe handling of 7-Chloro-8-fluoroquinoline-3-carboxylic acid, from preparation to disposal.

• Donning PPE: Before entering the designated handling area, put on a laboratory coat, double-glove with nitrile or neoprene gloves, and wear chemical splash goggles.

• Work Area Preparation: Ensure the chemical fume hood is functioning correctly. Cover the work surface with absorbent, disposable bench paper.

• Weighing: When weighing the solid compound, use a disposable weigh boat and handle it with forceps to avoid direct contact.

• Dissolving: When preparing solutions, add the solid to the solvent slowly to prevent splashing. If the solvent is volatile, ensure adequate ventilation.

• Experimental Procedures: Maintain a safe distance from the reaction apparatus and use appropriate shielding if the reaction is exothermic or has the potential to pressurize.

• Quenching: Quench reactions carefully, especially if reactive reagents were used. Add the quenching agent slowly and ensure the reaction is complete before proceeding to workup.

Emergency Procedures: Planning for the Unexpected

Even with meticulous planning, accidents can happen. Immediate and appropriate action is critical.

Scenario	Immediate Action
Skin Contact	Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing. Seek medical attention.[1][3]
Eye Contact	Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[1][3][4]
Inhalation	Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek medical attention.[1][3]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[3][4]
Spill	Evacuate the immediate area. Wear appropriate PPE, including respiratory protection. Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a sealed, labeled container for hazardous waste disposal.[4]

Disposal Plan: Responsible Stewardship

Proper disposal is a critical final step to ensure the safety of all personnel and to protect the environment.

• Solid Waste: All solid waste, including contaminated gloves, weigh boats, and bench paper, must be placed in a clearly labeled hazardous waste container.[2]

• Liquid Waste: All liquid waste containing 7-Chloro-8-fluoroquinoline-3-carboxylic acid must be collected in a designated, labeled hazardous waste container. Do not pour any waste containing this compound down the drain.[2]

• Stock Solutions: Unused stock solutions are considered hazardous chemical waste and should be disposed of in accordance with institutional guidelines.[9]

Consult your institution's environmental health and safety office for specific disposal guidelines.[2][9]

Figure 2: A logical flow diagram illustrating the proper disposal plan for waste generated from handling 7-Chloro-8-fluoroquinoline-3-carboxylic acid.

By adhering to these comprehensive safety and handling protocols, researchers can confidently work with 7-Chloro-8-fluoroquinoline-3-carboxylic acid, ensuring a secure environment for advancing scientific discovery.

References

• PubChem. (n.d.). Fluoroquinolonic acid. National Center for Biotechnology Information. Retrieved from [Link]

• Google Patents. (n.d.). CN102924374B - Preparation method for quinoline-4-carboxylic acid derivative.

• ResearchGate. (2025, August 15). Synthesis of New 7-chloro-8-substituted-1,4-dihydro-4-oxo-quinolin-3-carboxylic Acids. Retrieved from [Link]

• Fent, K. W., et al. (2023, January 24). Use of Preliminary Exposure Reduction Practices or Laundering to Mitigate Polycyclic Aromatic Hydrocarbon Contamination on Firefighter Personal Protective Equipment Ensembles. International Journal of Environmental Research and Public Health, 20(3), 2108. [Link]

• National Center for Biotechnology Information. (n.d.). The Research Status, Potential Hazards and Toxicological Mechanisms of Fluoroquinolone Antibiotics in the Environment. PMC. Retrieved from [Link]

• American Chemistry Council. (n.d.). Guidance for Selection of Personal Protective Equipment for TDI Users. Retrieved from [Link]

• Bitesize Bio. (2025, April 24). Antibiotic Disposal in the Lab: Simple Tips to Get it Right. Retrieved from [Link]

• Princeton University Environmental Health and Safety. (n.d.). Section 6C: Protective Equipment. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Three-Component Synthesis of Quinoline-4-carboxylic Acids Based on Doebner Hydrogen-Transfer Reaction. PMC. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of quinolines. Retrieved from [Link]

• Health and Safety Authority. (n.d.). A Guide to Non-Respiratory Personal Protective Equipment (PPE). Retrieved from [Link]

• San Francisco Environment Department. (2017, April 21). Overview of Eight Medicine Disposal Products. Retrieved from [Link]

• Revues Scientifiques Marocaines. (2022, September 29). Recent Achievements in the Synthesis of Quinoline-4-Carboxylic Acid and Its Derivatives. Retrieved from [Link]

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